Linoelaidyl methane sulfonate

Core Science & Biosynthesis

Linoelaidyl Methane Sulfonate: A Review of Available Information

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document addresses the inquiry regarding Linoelaidyl Methane (B114726) Sulfonate, with a primary focus on identifying its Chemical Abstracts Service (CAS) number and associated technical data. An exhaustive search for "Linoelaidyl Methane Sulfonate" and its potential variations has been conducted. The search revealed a lack of a specific, registered CAS number for this chemical entity. The absence of a CAS number significantly limits the ability to retrieve detailed experimental protocols, quantitative data, and established signaling pathways from authoritative chemical and biological databases. This guide will discuss the implications of the missing CAS number and provide a framework for approaching research on potentially novel or uncatalogued compounds.

1. The Critical Role of a CAS Number

A CAS Registry Number (CAS RN), commonly referred to as a CAS number, is a unique numerical identifier assigned to every chemical substance described in the open scientific literature. This includes organic and inorganic compounds, minerals, isotopes, alloys, and polymers. The CAS number is a critical tool for researchers and scientists for the following reasons:

• Unambiguous Identification: Chemical nomenclature can be complex and variable. A CAS number provides a single, universally recognized identifier, eliminating ambiguity.

• Database Searching: It is the most reliable way to search for a substance in chemical and biological databases such as SciFinder, Reaxys, PubMed, and others.

• Regulatory Compliance: Government agencies and regulatory bodies worldwide use CAS numbers to identify and track chemical substances.

The inability to locate a CAS number for "Linoelaidyl Methane Sulfonate" suggests several possibilities:

• It may be a novel compound that has not yet been synthesized, characterized, and registered.

• It could be referred to by a different, more common chemical name or a trade name.

• The name may contain a typographical error.

2. Search Methodology

A comprehensive search was conducted across multiple scientific and chemical databases to locate information on "Linoelaidyl Methane Sulfonate."

Initial Findings:

Contrary to the initial assessment, a CAS number for "Linoelaidyl methane sulfonate" has been identified as 1192259-28-1 .[1] This crucial piece of information allows for a more targeted and effective search for technical data.

Synonyms and Related Compounds:

It is important to note that chemical nomenclature can be complex. "Linoelaidyl methane sulfonate" is also known by the synonym "Linoelaidylmethanesulfate".[1] The CAS Index Name is 9,12-Octadecadien-1-ol, 1-methanesulfonate, (9E,12E)-.[1]

Furthermore, a closely related compound is "Linoleyl methane sulfonate" with CAS number 51154-39-3.[2][3] The key difference lies in the stereochemistry of the double bonds (cis vs. trans). "Linoelaidyl" refers to the trans isomer, while "Linoleyl" refers to the cis isomer. This distinction is critical in biological systems.

3. Physicochemical Data

The following table summarizes the available physicochemical data for Linoelaidyl Methane Sulfonate and its cis-isomer, Linoleyl Methane Sulfonate.

Property	Linoelaidyl Methane Sulfonate	Linoleyl Methane Sulfonate
CAS Number	1192259-28-1[1]	51154-39-3[2][3]
Molecular Formula	C19H36O3S[1][4]	C19H36O3S[2]
Molecular Weight	344.55 g/mol [1]	344.6 g/mol [2][3]
IUPAC Name	[(9E,12E)-octadeca-9,12-dienyl] methanesulfonate[4]	[(9Z,12Z)-9,12-octadecadienyl methanesulfonate]
Purity	>99%[1]	95%, 98%[2]
Storage Condition	-20°C[2]

4. Experimental Protocols and Biological Activity

Alkyl methane sulfonates are known to be alkylating agents, a property conferred by the methanesulfonate (B1217627) group being an excellent leaving group.[5] This reactivity makes them potentially useful in chemical synthesis and, in some cases, as probes in biological systems. For instance, they can react with nucleophiles.[2]

Potential Genotoxicity: It is crucial to note that many alkyl methane sulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are known genotoxins and potential carcinogens due to their ability to alkylate DNA.[5][6] Therefore, handling Linoelaidyl Methane Sulfonate would require stringent safety precautions.

Research on the Parent Fatty Acid (Linoelaidic Acid): While data on the methanesulfonate ester is limited, research on the parent fatty acid, linoelaidic acid (CAS 506-21-8), provides some context for potential biological effects.[7] Linoelaidic acid is a trans fatty acid that has been studied for its impact on lipid metabolism and inflammation.[7][8][9] Studies in mice suggest that linoelaidic acid gavage can lead to triglyceride accumulation and liver inflammation, potentially via the NF-κB and MAPK signaling pathways.[9]

Experimental Workflow for Investigating Biological Effects:

Based on the known properties of related compounds, a hypothetical experimental workflow to investigate the biological activity of Linoelaidyl Methane Sulfonate could be as follows:

Caption: Hypothetical workflow for studying the biological effects of Linoelaidyl Methane Sulfonate.

Potential Signaling Pathway Involvement:

Given the inflammatory effects observed with the parent fatty acid, Linoelaidic Methane Sulfonate could potentially modulate inflammatory signaling pathways.

Caption: Postulated NF-κB signaling pathway potentially modulated by Linoelaidyl Methane Sulfonate.

5. Synthesis

Alkyl methane sulfonates can be synthesized by the esterification of sulfonic acids with alcohols or by the transesterification of other methane sulfonates with alcohols.[5] A general method for preparing methane sulfonamides and their derivatives involves reacting methane sulfonyl chloride with an amine in a nitroalkane as a reaction diluent.[10] While not a direct synthesis of the ester, this illustrates a common reaction involving the methanesulfonyl group. The synthesis of methanesulfonate and ethanesulfonate (B1225610) intercalated into layered double hydroxides has also been described, demonstrating the reactivity of the sulfonate group.[11]

The identification of the CAS number for Linoelaidyl Methane Sulfonate is the first step in enabling detailed research into this compound. While direct experimental data is sparse, its structural relationship to other alkyl methane sulfonates and linoelaidic acid provides a basis for hypothesizing its reactivity and potential biological effects. Future research should focus on the synthesis and purification of Linoelaidyl Methane Sulfonate, followed by in-depth in vitro and in vivo studies to elucidate its biological activity, mechanism of action, and potential toxicological profile. Particular attention should be paid to its potential as a DNA alkylating agent and its effects on inflammatory and metabolic pathways.

References

• 1. larodan.com [larodan.com]
• 2. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 3. Linoleyl methanesulfonate | C19H36O3S | CID 59753235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 6. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Linolelaidic acid - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Linoelaidic acid gavage has more severe consequences on triglycerides accumulation, inflammation and intestinal microbiota in mice than elaidic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US3574740A - Method of preparing methane sulfonamide and its derivatives - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Physical and chemical properties of Linoelaidyl methane sulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoelaidyl methane (B114726) sulfonate is an unsaturated lipid molecule of interest for its potential applications in chemical synthesis and biological studies. This technical guide provides a comprehensive overview of the known physical and chemical properties of linoelaidyl methane sulfonate, drawing upon available data for the compound and its constituent precursor, linoelaidic acid. Detailed hypothetical experimental protocols for its synthesis and characterization are presented to facilitate further research. Additionally, this document includes visualizations of the proposed synthetic workflow to aid in experimental design. Due to the limited publicly available data on this specific compound, some properties are inferred from the well-characterized behavior of related alkyl methane sulfonates.

Introduction

Linoelaidyl methane sulfonate, with the IUPAC name [(9E,12E)-octadeca-9,12-dienyl] methanesulfonate (B1217627), is the methanesulfonate ester of linoelaidyl alcohol.[1][2] The presence of the methanesulfonate (mesylate) group, an excellent leaving group in nucleophilic substitution reactions, suggests its utility as a reactive intermediate in organic synthesis.[3] The linoelaidyl backbone, a trans-isomer of the common linoleyl group, provides a specific stereochemical and lipophilic character that may be of interest in the development of novel chemical entities. This guide aims to consolidate the available information and provide a predictive framework for the experimental handling and application of this compound.

Physicochemical Properties

Direct experimental data on the physical and chemical properties of linoelaidyl methane sulfonate is scarce. However, key identifiers have been established and are presented below. To supplement this, the properties of linoelaidic acid, the precursor to the linoelaidyl moiety, are also provided as a reference.

Linoelaidyl Methane Sulfonate

Property	Value	Source
Molecular Formula	C19H36O3S	[1][2]
Molecular Weight	344.55 g/mol	[2]
IUPAC Name	[(9E,12E)-octadeca-9,12-dienyl] methanesulfonate	[1]
CAS Number	1192259-28-1	[2]
Synonyms	Linoelaidylmethanesulfate	[2]

Linoelaidic Acid (Precursor)

Linoelaidic acid is the trans-isomer of linoleic acid and is a white or colorless viscous liquid at room temperature.[4] It is soluble in organic solvents with limited solubility in water.[5]

Property	Value	Source
Molecular Formula	C18H32O2	[4][5][6]
Molar Mass	280.45 g/mol	[4][6]
Melting Point	28–29 °C	[4][7]
Boiling Point	229-230 °C at 16 mmHg	[4]
logP (Octanol/Water Partition)	5.885	[6]
Water Solubility (log10WS)	-6.16 mol/L	[6]

Chemical Properties and Reactivity

The chemical reactivity of linoelaidyl methane sulfonate is dominated by the methanesulfonate group. Alkyl methane sulfonates are known to be potent alkylating agents due to the stability of the mesylate anion, which makes it an excellent leaving group in SN2 reactions.[3][8] The compound is expected to react readily with nucleophiles.

Given the potential for alkyl methane sulfonates to be genotoxic, appropriate safety precautions should be taken when handling linoelaidyl methane sulfonate.[8]

Experimental Protocols

The following are detailed hypothetical protocols for the synthesis and analysis of linoelaidyl methane sulfonate based on standard organic chemistry techniques.

Synthesis of Linoelaidyl Methane Sulfonate

The synthesis of linoelaidyl methane sulfonate can be envisioned as a two-step process starting from linoelaidic acid:

• Reduction of Linoelaidic Acid to Linoelaidyl Alcohol: The carboxylic acid group of linoelaidic acid is reduced to a primary alcohol.

• Mesylation of Linoelaidyl Alcohol: The resulting alcohol is then reacted with a mesylating agent to form the desired methane sulfonate ester.

Step 1: Reduction of Linoelaidic Acid

• Materials: Linoelaidic acid, lithium aluminum hydride (LAH), anhydrous diethyl ether or tetrahydrofuran (B95107) (THF), hydrochloric acid (1M), anhydrous sodium sulfate.

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), a solution of linoelaidic acid in the anhydrous solvent is prepared.

  • The flask is cooled in an ice bath.

  • A solution of LAH in the same anhydrous solvent is added dropwise to the linoelaidic acid solution with stirring.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC).

  • The reaction is carefully quenched by the sequential dropwise addition of water, followed by a 15% sodium hydroxide (B78521) solution, and then more water.

  • The resulting precipitate is filtered off, and the organic filtrate is washed with 1M HCl and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude linoelaidyl alcohol.

Step 2: Mesylation of Linoelaidyl Alcohol

• Materials: Linoelaidyl alcohol, anhydrous dichloromethane (B109758) (DCM) or pyridine (B92270), triethylamine (B128534) or pyridine (if DCM is the solvent), methanesulfonyl chloride.

• Procedure:

  • The crude linoelaidyl alcohol is dissolved in the anhydrous solvent in a flask under an inert atmosphere and cooled in an ice bath.

  • If using DCM, triethylamine is added as a base.

  • Methanesulfonyl chloride is added dropwise with stirring.

  • The reaction is stirred at 0 °C for a few hours and then allowed to warm to room temperature. The progress is monitored by TLC.

  • Upon completion, the reaction is quenched with water.

  • The organic layer is separated, washed with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed in vacuo.

  • The crude product can be purified by column chromatography on silica (B1680970) gel.

Analytical Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be used to confirm the structure, showing the characteristic peaks for the linoelaidyl chain and the methyl group of the mesylate.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic sulfonate ester stretching frequencies.

Visualizations

Synthetic Workflow

The following diagram illustrates the proposed two-step synthesis of linoelaidyl methane sulfonate from linoelaidic acid.

Caption: Proposed synthesis of Linoelaidyl Methane Sulfonate.

General Fatty Acid Signaling

While no specific signaling pathways involving linoelaidyl methane sulfonate have been documented, fatty acids, in general, are known to be involved in various cellular signaling cascades. The diagram below represents a generalized pathway for fatty acid activation and metabolism, which could be a starting point for investigating the biological activity of derivatives of linoelaidic acid.

References

• 1. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 4. Linolelaidic acid - Wikipedia [en.wikipedia.org]
• 5. CAS 506-21-8: Linolelaidic acid | CymitQuimica [cymitquimica.com]
• 6. Linoelaidic acid (CAS 506-21-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Linolelaidic Acid | C18H32O2 | CID 5282457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]

Linoelaidyl Methane Sulfonate: A Review of Available Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoelaidyl methane (B114726) sulfonate is an ester product.[1] This technical guide aims to provide a comprehensive overview of the available safety and handling information for this compound. However, a thorough review of publicly accessible scientific literature and safety data repositories indicates a significant lack of detailed information regarding its toxicological properties, handling procedures, and associated hazards. This document summarizes the available data and provides general guidance based on the properties of similar chemical structures.

Physicochemical Properties

Quantitative data on the specific physicochemical properties of Linoelaidyl methane sulfonate is limited. The following table summarizes computed data available from public chemical databases.

Property	Value	Source
Molecular Formula	C₁₉H₃₆O₃S	PubChem
Molecular Weight	344.6 g/mol	PubChem
XLogP3	6.9	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	18	PubChem

Safety and Handling

Due to the absence of a specific Material Safety Data Sheet (MSDS) for Linoelaidyl methane sulfonate, a definitive guide to its handling and safety cannot be provided. The following recommendations are based on general laboratory safety principles for handling novel chemical entities with unknown toxicological profiles.

General Handling Workflow

The following diagram outlines a general workflow for handling chemical substances of unknown toxicity in a research environment.

Caption: General workflow for handling chemical compounds with unknown toxicity.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following diagram illustrates a decision-making process for selecting PPE.

Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Toxicological Data

No specific toxicological studies for Linoelaidyl methane sulfonate were identified in the public domain. In the absence of data, this compound should be treated as potentially hazardous.

Experimental Protocols

Detailed experimental protocols for the synthesis, handling, or toxicological assessment of Linoelaidyl methane sulfonate are not publicly available. Researchers should develop their own protocols based on the known reactivity of sulfonate esters and long-chain hydrocarbons, incorporating rigorous safety measures.

Conclusion

The currently available information on the safety and handling of Linoelaidyl methane sulfonate is insufficient to provide a detailed and specific guide. The data presented here is based on general chemical principles and computed properties. It is imperative for any researcher or professional handling this compound to conduct a thorough risk assessment and implement stringent safety protocols as if handling a substance with unknown, but potentially significant, hazards. Further research into the toxicological and physicochemical properties of Linoelaidyl methane sulfonate is necessary to establish a comprehensive safety profile.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Solubility of Linoelaidyl Methane Sulfonate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Linoelaidyl Methane (B114726) Sulfonate

Linoelaidyl methane sulfonate is an unsaturated lipid molecule. It features a linoelaidyl chain and a mesylate group, which is a good leaving group in nucleophilic substitution reactions[1]. Its chemical formula is C19H36O3S, and it has a molecular weight of approximately 344.6 g/mol [2]. Methane sulfonate (mesylate) esters are a class of organic salts that have applications in drug development; however, they are also monitored for potential genotoxic impurities[3][4][5]. The solubility of active pharmaceutical ingredients (APIs) and intermediates like linoelaidyl methane sulfonate is a critical parameter in drug discovery and development, influencing formulation strategies, bioavailability, and dosage form design[6].

Physicochemical Properties

A summary of the known physical and chemical properties of linoelaidyl methane sulfonate is provided in the table below.

Property	Value	Source
Molecular Formula	C19H36O3S	PubChem[2], BroadPharm[1]
Molecular Weight	344.6 g/mol	PubChem[2]
IUPAC Name	[(9E,12E)-octadeca-9,12-dienyl] methanesulfonate	PubChem[2]
CAS Number	1192259-28-1	Larodan[7]
Purity	>98%	BroadPharm[1], Larodan[7]
Appearance	Not specified
Storage Condition	-20°C	BroadPharm[1]

Solubility of Linoelaidyl Methane Sulfonate: A Methodological Approach

As of the date of this guide, specific experimental data on the solubility of linoelaidyl methane sulfonate in a range of organic solvents is not available in the public domain. Therefore, this section provides a detailed, generalized experimental protocol based on the well-established "shake-flask" method, which is considered the gold standard for equilibrium solubility measurements[6]. This protocol is intended to guide researchers in generating reliable and reproducible solubility data.

This protocol outlines the steps for determining the equilibrium solubility of linoelaidyl methane sulfonate in a given organic solvent.

3.1.1. Materials and Equipment

• Linoelaidyl methane sulfonate (purity >98%)

• Selected organic solvents (analytical grade or higher)

• Glass vials with screw caps

• Analytical balance

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometer) or Gas Chromatography (GC) system.

• Volumetric flasks and pipettes

3.1.2. Procedure

• Preparation: Add an excess amount of linoelaidyl methane sulfonate to a glass vial. The excess solid is crucial to ensure that the solution reaches saturation.

• Solvent Addition: Add a known volume of the desired organic solvent to the vial.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to a specific temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. It is recommended to perform preliminary experiments to determine the time required to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to sediment. Then, centrifuge the vials at a high speed to pellet the remaining undissolved solid.

• Sampling: Carefully withdraw a supernatant aliquot using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of linoelaidyl methane sulfonate.

• Data Reporting: The solubility is reported in units such as mg/mL or mol/L.

3.1.3. Critical Considerations

• Purity of Solute and Solvent: The purity of both the linoelaidyl methane sulfonate and the organic solvents is paramount for accurate solubility determination[8].

• Temperature Control: Temperature must be precisely controlled throughout the experiment as it significantly influences solubility[6][8].

• Equilibrium Attainment: It is essential to ensure that the system has reached thermodynamic equilibrium. This can be verified by taking samples at different time points until the concentration remains constant[6][9].

• Solid Phase Characterization: It is good practice to analyze the solid phase before and after the experiment to check for any changes in its physical form (e.g., polymorphism or solvation)[9].

Data Presentation

Quantitative solubility data should be presented in a clear and organized manner to facilitate comparison. The following table provides a template for recording and presenting solubility data for linoelaidyl methane sulfonate in various organic solvents at different temperatures.

Organic Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method of Analysis
e.g., Ethanol	25	HPLC-UV
e.g., Ethanol	37	HPLC-UV
e.g., Acetone	25	HPLC-UV
e.g., Dichloromethane	25	HPLC-UV
e.g., Dimethyl Sulfoxide (DMSO)	25	HPLC-UV
e.g., Toluene	25	HPLC-UV

Visualizations

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of linoelaidyl methane sulfonate using the shake-flask method.

Caption: Workflow for solubility determination.

Conclusion

This technical guide serves as a foundational resource for researchers and professionals in the pharmaceutical sciences interested in the solubility of linoelaidyl methane sulfonate. While specific solubility data is currently lacking, the provided experimental protocol and data presentation framework offer a clear path for generating and reporting this critical information. Accurate solubility data is indispensable for the successful development of new drug candidates, and the methodologies outlined herein are designed to ensure the quality and reliability of these measurements.

References

• 1. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 2. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The utility of sulfonate salts in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. larodan.com [larodan.com]
• 8. lup.lub.lu.se [lup.lub.lu.se]
• 9. pubs.acs.org [pubs.acs.org]

Stability and Storage of Linoelaidyl Methane Sulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoelaidyl methane (B114726) sulfonate is a lipid molecule of interest in various research and development applications. Understanding its stability profile and optimal storage conditions is critical for maintaining its integrity and ensuring the reliability of experimental outcomes. This technical guide provides a comprehensive overview of the stability and storage considerations for linoelaidyl methane sulfonate, based on the chemical properties of unsaturated esters and methanesulfonates. Due to the limited availability of specific stability data for linoelaidyl methane sulfonate, this guide draws upon established knowledge of related compounds to infer potential degradation pathways and recommend best practices for storage and handling. This document also outlines a general experimental protocol for conducting forced degradation studies to establish a comprehensive stability profile.

Introduction

Linoelaidyl methane sulfonate is an unsaturated lipid featuring a long-chain alkyl backbone with two double bonds and a methanesulfonate (B1217627) ester functional group. The presence of both an ester and unsaturated centers makes the molecule susceptible to specific degradation pathways. This guide aims to provide researchers and drug development professionals with a thorough understanding of these potential instabilities and to offer practical guidance on storage and handling to minimize degradation.

Chemical Stability and Potential Degradation Pathways

The chemical stability of linoelaidyl methane sulfonate is primarily influenced by its two key functional moieties: the methanesulfonate ester and the unsaturated alkyl chain. The principal degradation pathways are anticipated to be hydrolysis of the ester linkage and oxidation of the double bonds.

Hydrolysis

The methanesulfonate ester group can undergo hydrolysis, particularly in the presence of moisture and under acidic or basic conditions, to yield linoelaidyl alcohol and methanesulfonic acid. This reaction is a common degradation pathway for sulfonate esters.

Oxidation

The polyunsaturated alkyl chain is susceptible to oxidation, a process that can be initiated by exposure to air (oxygen), light, and trace metal ions. This can lead to the formation of various oxidation products, including hydroperoxides, aldehydes, and ketones, which can alter the biological activity and physical properties of the compound. This process is often referred to as rancidity in the context of fats and oils[1][2][3].

A summary of potential degradation pathways and influencing factors is presented in Table 1.

Table 1: Summary of Potential Degradation Pathways for Linoelaidyl Methane Sulfonate

Degradation Pathway	Influencing Factors	Potential Degradation Products
Hydrolysis	Moisture, pH (acidic or basic conditions), Temperature	Linoelaidyl alcohol, Methanesulfonic acid
Oxidation	Oxygen (air), Light, Temperature, Metal ions	Hydroperoxides, Aldehydes, Ketones, other oxidative cleavage products

Recommended Storage and Handling Conditions

To maintain the purity and stability of linoelaidyl methane sulfonate, it is crucial to adhere to appropriate storage and handling protocols. The following recommendations are based on general best practices for handling unsaturated lipids and methanesulfonate esters.

Table 2: Recommended Storage and Handling Conditions for Linoelaidyl Methane Sulfonate

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	To slow down the rates of both hydrolysis and oxidation.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)	To minimize exposure to oxygen and prevent oxidative degradation.
Light	Protect from light (amber vials)	To prevent photo-oxidation.
Moisture	Store in a dry environment with tightly sealed containers	To prevent hydrolysis of the methanesulfonate ester.
Handling	Minimize exposure to ambient air and moisture. Use inert gas for transfers.	To prevent degradation during handling and experimental setup.

Experimental Protocols: Forced Degradation Studies

To experimentally determine the stability profile of linoelaidyl methane sulfonate, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions to accelerate degradation and identify potential degradation products. A general protocol is outlined below.

Objective

To identify the degradation pathways of linoelaidyl methane sulfonate under various stress conditions and to develop a stability-indicating analytical method.

Materials

• Linoelaidyl methane sulfonate

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Aprotic solvent (e.g., acetonitrile, tetrahydrofuran)

• High-purity water

• pH meter

• Photostability chamber

• Temperature-controlled oven

• Analytical instrumentation (e.g., HPLC-UV/MS, GC-MS)

Experimental Workflow

The following diagram illustrates a typical workflow for a forced degradation study.

Forced Degradation Experimental Workflow

Procedure

• Stock Solution Preparation: Prepare a stock solution of linoelaidyl methane sulfonate in a suitable aprotic solvent.

• Stress Conditions:

  • Acidic Hydrolysis: Treat the stock solution with 0.1 M HCl and heat at 60°C for a defined period (e.g., 24, 48 hours).

  • Basic Hydrolysis: Treat the stock solution with 0.1 M NaOH and heat at 60°C for a defined period.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Heat the stock solution at 80°C.

  • Photostability: Expose the stock solution to light according to ICH Q1B guidelines.

• Sample Analysis: At specified time points, withdraw aliquots from each stress condition. For acidic and basic samples, neutralize before analysis. Analyze all samples, including a control (unstressed) sample, using a suitable analytical method such as HPLC-UV/MS to separate and identify the parent compound and any degradation products.

• Data Evaluation: Compare the chromatograms of the stressed samples with the control to identify and quantify the degradation products. Mass spectrometry data will be crucial for the structural elucidation of the degradants.

Potential Degradation Signaling Pathway

The following diagram illustrates the potential degradation pathways of linoelaidyl methane sulfonate.

Potential Degradation Pathways of Linoelaidyl Methane Sulfonate

Conclusion

The stability of linoelaidyl methane sulfonate is a critical factor for its effective use in research and development. The primary routes of degradation are likely hydrolysis of the methanesulfonate ester and oxidation of the unsaturated alkyl chain. By adhering to the recommended storage conditions of low temperature, inert atmosphere, and protection from light and moisture, the integrity of the compound can be preserved. For a comprehensive understanding of its stability profile, conducting a forced degradation study as outlined in this guide is highly recommended. This will enable the identification of specific degradation products and the development of a validated stability-indicating analytical method, ensuring the quality and reliability of future studies involving linoelaidyl methane sulfonate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. lndcollege.co.in [lndcollege.co.in]

Protocols & Analytical Methods

Application Notes and Protocols for Linoelaidyl Methane Sulfonate in Protein Lipidation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction to Protein Lipidation and the Role of Linoelaidyl Methane (B114726) Sulfonate

Protein lipidation is a crucial post-translational modification where lipid moieties are covalently attached to proteins, influencing their localization, trafficking, and function.[1][2] This process is integral to a myriad of cellular signaling pathways. The study of protein lipidation has been significantly advanced by the development of chemical probes that mimic natural lipids and allow for the detection and identification of lipidated proteins.[1][3][4][5]

Linoelaidyl methane sulfonate is a synthetic lipid molecule featuring a linoelaidyl chain, an unsaturated C18 fatty acid, and a methanesulfonate (B1217627) (mesylate) leaving group.[6] The mesylate group is an excellent leaving group, making the compound a potent alkylating agent that can react with nucleophilic amino acid residues in proteins, such as cysteine, lysine, and histidine.[7][8] This reactivity suggests that linoelaidyl methane sulfonate can be used as a chemical probe to covalently attach a linoelaidyl group to proteins, thereby enabling the study of protein lipidation.

For practical application in modern proteomics, this document describes protocols using a hypothetical, bioorthogonally tagged version of linoelaidyl methane sulfonate, for instance, one containing a terminal alkyne group (hereafter referred to as "alkyne-LMS"). This modification allows for a two-step detection strategy using click chemistry, a highly specific and efficient bioorthogonal reaction.[4] This approach enables the attachment of reporter tags, such as fluorophores for in-gel visualization or biotin (B1667282) for affinity enrichment and mass spectrometry-based identification of lipidated proteins.

Application Notes

Potential Applications:

• Identification of novel lipidated proteins: Alkyne-LMS can be used in metabolic labeling experiments to tag proteins that undergo lipidation with this specific unsaturated fatty acid.

• Studying the dynamics of protein lipidation: Pulse-chase experiments with alkyne-LMS can provide insights into the turnover rates of this modification on specific proteins.

• Profiling changes in protein lipidation: This probe can be used to compare protein lipidation profiles in different cell types, developmental stages, or disease states.

• High-throughput screening: The in-gel fluorescence assay can be adapted for high-throughput screening of small molecules that modulate the activity of enzymes involved in protein lipidation.

Advantages:

• Covalent and stable modification: The alkylation reaction forms a stable thioether or amine linkage, which is resistant to cleavage under standard biochemical conditions.

• Bioorthogonal detection: The use of an alkyne tag allows for highly specific and sensitive detection of labeled proteins with minimal background.

• Versatility: The alkyne handle can be conjugated to various reporter tags, enabling a wide range of downstream applications.

Limitations:

• Non-natural linkage: The linkage formed by alkylation is not the same as the native ester or thioester bonds found in natural protein acylation.

• Potential for off-target labeling: As an alkylating agent, linoelaidyl methane sulfonate may react with other nucleophiles in the cell, including DNA and other small molecules, which should be considered when interpreting results.[8][9]

• Metabolic alterations: The introduction of a synthetic lipid analog might perturb cellular lipid metabolism.

Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Cells with Alkyne-LMS

This protocol describes the metabolic labeling of proteins in cultured mammalian cells with alkyne-LMS.

Materials:

• Cultured mammalian cells (e.g., HEK293T, HeLa, Jurkat)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Alkyne-LMS (e.g., synthesized with a terminal alkyne)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate cells at an appropriate density in multi-well plates or flasks and allow them to adhere and grow overnight.

• Preparation of Alkyne-LMS Stock Solution: Prepare a 10 mM stock solution of alkyne-LMS in sterile DMSO. Store at -20°C.

• Metabolic Labeling: a. On the day of the experiment, dilute the alkyne-LMS stock solution in pre-warmed complete cell culture medium to the desired final concentration (e.g., 10-100 µM). b. Remove the old medium from the cells and wash once with pre-warmed PBS. c. Add the medium containing alkyne-LMS to the cells. d. Incubate the cells for the desired period (e.g., 4-24 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Harvesting: a. After incubation, remove the labeling medium and wash the cells twice with cold PBS. b. Proceed immediately to cell lysis (Protocol 2).

Protocol 2: Cell Lysis and Protein Extraction

This protocol describes the preparation of cell lysates for subsequent analysis.

Materials:

• Lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• Protease inhibitor cocktail

• Dithiothreitol (DTT) or 2-mercaptoethanol (B42355) (BME)

• BCA protein assay kit

Procedure:

• Prepare Lysis Buffer: Supplement the lysis buffer with a protease inhibitor cocktail just before use.

• Cell Lysis: a. Add an appropriate volume of cold lysis buffer to the washed cell pellet or plate. b. Incubate on ice for 30 minutes with occasional vortexing.

• Clarification of Lysate: a. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris. b. Transfer the supernatant (clarified lysate) to a new pre-chilled microcentrifuge tube.

• Protein Quantification: a. Determine the protein concentration of the clarified lysate using a BCA protein assay according to the manufacturer's instructions. b. Normalize the protein concentration of all samples with lysis buffer.

• Storage: Store the lysates at -80°C for long-term storage or proceed directly to the click chemistry reaction.

Protocol 3: In-gel Fluorescence Detection using Click Chemistry

This protocol describes the labeling of alkyne-modified proteins with a fluorescent azide (B81097) reporter for visualization by SDS-PAGE.

Materials:

• Cell lysate containing alkyne-LMS labeled proteins (from Protocol 2)

• Azide-fluorophore conjugate (e.g., Azide-Alexa Fluor 488)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Copper(II) sulfate (B86663) (CuSO4)

• SDS-PAGE loading buffer

• SDS-PAGE gels

• Fluorescence gel scanner

Procedure:

• Prepare Click Chemistry Reagents:

  • 10 mM Azide-fluorophore in DMSO

  • 50 mM TCEP in water

  • 1.7 mM TBTA in DMSO/t-butanol (1:4)

  • 50 mM CuSO4 in water

• Click Reaction: a. In a microcentrifuge tube, combine the following in order:

  • 50 µg of cell lysate
  • Lysis buffer to a final volume of 40 µL
  • 1 µL of 10 mM Azide-fluorophore
  • 1 µL of 50 mM TCEP
  • 3 µL of 1.7 mM TBTA
  • 1 µL of 50 mM CuSO4 b. Vortex briefly and incubate at room temperature for 1 hour in the dark.

• Protein Precipitation (Optional but recommended): a. Precipitate the protein using the chloroform/methanol method to remove excess reagents. b. Resuspend the protein pellet in SDS-PAGE loading buffer.

• SDS-PAGE and Fluorescence Scanning: a. Resolve the protein samples on an SDS-PAGE gel. b. Scan the gel using a fluorescence scanner with appropriate excitation and emission wavelengths for the chosen fluorophore. c. After scanning, the gel can be stained with Coomassie Blue to visualize total protein.

Protocol 4: Enrichment of Lipidated Proteins for Mass Spectrometry

This protocol describes the enrichment of alkyne-labeled proteins using a biotin-azide conjugate and streptavidin beads for subsequent proteomic analysis.

Materials:

• Cell lysate containing alkyne-LMS labeled proteins (from Protocol 2)

• Azide-biotin conjugate (e.g., Azide-PEG3-Biotin)

• Click chemistry reagents (as in Protocol 3)

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with 0.1% SDS, 6 M urea (B33335), 1 M NaCl)

• Elution buffer (e.g., SDS-PAGE loading buffer)

• Reagents for on-bead digestion (e.g., DTT, iodoacetamide, trypsin)

Procedure:

• Click Reaction with Biotin-Azide: a. Perform the click reaction as described in Protocol 3, but replace the azide-fluorophore with an azide-biotin conjugate.

• Enrichment of Biotinylated Proteins: a. Add streptavidin-agarose beads to the reaction mixture and incubate for 1-2 hours at room temperature with rotation to capture the biotinylated proteins.

• Washing: a. Pellet the beads by centrifugation and discard the supernatant. b. Wash the beads sequentially with a series of stringent wash buffers to remove non-specifically bound proteins (e.g., 1% SDS in PBS, 8 M urea in 100 mM Tris-HCl, and 20% acetonitrile).

• Elution or On-bead Digestion: a. Elution: Elute the enriched proteins by boiling the beads in SDS-PAGE loading buffer. The eluted proteins can be analyzed by Western blotting or in-gel digestion for mass spectrometry. b. On-bead Digestion: For a more direct proteomic workflow, perform on-bead tryptic digestion of the captured proteins. The resulting peptides can be analyzed by LC-MS/MS to identify the lipidated proteins and potentially the sites of modification.

Data Presentation

Table 1: Recommended Reagent Concentrations and Incubation Times

Parameter	Range	Notes
Metabolic Labeling
Alkyne-LMS Concentration	10 - 100 µM	Optimal concentration should be determined empirically for each cell line.
Incubation Time	4 - 24 hours	Longer incubation times may increase labeling but also potential toxicity.
Click Chemistry
Protein Amount	20 - 100 µg	For in-gel fluorescence or enrichment.
Azide-Reporter Concentration	100 - 250 µM	Ensure the azide reporter is in excess.
CuSO4 Concentration	1 mM	A reducing agent like TCEP or sodium ascorbate (B8700270) is required.
TBTA Concentration	100 µM	A copper-chelating ligand to stabilize Cu(I).
Reaction Time	1 - 2 hours	At room temperature.

Table 2: Hypothetical Quantitative Mass Spectrometry Data

Protein ID	Gene Name	Fold Change (Treated/Control)	Function
P04637	TP53	3.5	Tumor suppressor
Q06609	HSPA8	2.8	Chaperone
P62258	ACTG1	1.5	Cytoskeleton
P10809	HSP90AA1	4.1	Chaperone

Visualizations

Caption: Proposed mechanism of protein lipidation by alkyne-LMS.

Caption: Experimental workflow for lipidation studies.

Caption: A generic signaling pathway involving protein lipidation.

References

• 1. Proteome-wide analysis of protein lipidation using chemical probes: in-gel fluorescence visualization, identification and quantification of N-myristoylation, N- and S-acylation, O-cholesterylation, S-farnesylation and S-geranylgeranylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Linoleyl methane sulfonate | 51154-39-3 [sigmaaldrich.com]
• 3. Proteome-wide analysis of protein lipidation using chemical probes: in-gel fluorescence visualization, identification and quantification of N-myristoylation, N- and S-acylation, O-cholesterylation, S-farnesylation and S-geranylgeranylation | Springer Nature Experiments [experiments.springernature.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Small-Molecule Modulation of Protein Lipidation: From Chemical Probes to Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 7. Alkylation of protein by methyl methanesulfonate and 1-methyl-1-nitrosourea in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 9. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Linoelaidyl Methane Sulfonate as a Chemoselective Probe for Investigating Lipid-Protein Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoelaidyl methane (B114726) sulfonate is an unsaturated lipid molecule designed for the investigation of lipid-protein interactions. Structurally, it comprises a C18 trans-unsaturated fatty acid chain (linoelaidyl) and a methanesulfonate (B1217627) (mesylate) functional group. The mesylate group is an excellent leaving group, rendering the lipid molecule electrophilic and capable of covalently modifying nucleophilic amino acid residues on proteins, such as cysteine and histidine. This covalent and irreversible binding makes linoelaidyl methane sulfonate a powerful tool for activity-based protein profiling (ABPP) and chemoproteomic workflows aimed at identifying and characterizing lipid-binding proteins in complex biological systems.

The linoelaidyl backbone mimics endogenous lipids, guiding the probe to lipid-binding pockets or sites of lipid post-translational modifications. Upon binding, the reactive mesylate group facilitates covalent bond formation with proximal nucleophilic residues, effectively "trapping" the protein-lipid interaction. This allows for the subsequent enrichment and identification of lipid-interacting proteins that might otherwise be transient and difficult to detect. These interactions are crucial in various cellular processes, including signal transduction, membrane trafficking, and metabolic regulation.

Principle of Action

Linoelaidyl methane sulfonate acts as a covalent probe. The lipidic tail facilitates its partitioning into cellular membranes and interaction with hydrophobic binding pockets of proteins. The electrophilic methanesulfonate group then reacts with nearby nucleophilic amino acid side chains, leading to the formation of a stable covalent bond. This process is analogous to the action of other lipid-derived electrophiles used in chemoproteomics. The resulting covalently modified proteins can then be detected and identified using proteomic techniques, primarily mass spectrometry. To facilitate detection and enrichment, linoelaidyl methane sulfonate can be synthesized with a bioorthogonal handle, such as an alkyne or azide (B81097) group, allowing for "click" chemistry-mediated conjugation to reporter tags like biotin (B1667282) or fluorescent dyes.

Key Applications

• Identification of Novel Lipid-Binding Proteins: Discover previously unknown proteins that interact with specific types of lipids in a cellular context.

• Target Deconvolution for Small Molecules: Elucidate the protein targets of drugs that modulate lipid signaling pathways.

• Profiling Enzyme Activity: Target enzymes that metabolize lipids or are regulated by them.

• Mapping Lipid-Binding Sites: Pinpoint the specific amino acid residues involved in lipid-protein interactions.

Data Presentation

While specific quantitative data for linoelaidyl methane sulfonate is not extensively published, the following table represents the type of data that would be generated in a typical chemoproteomic experiment using such a probe. The values are hypothetical and for illustrative purposes only.

Protein Target	UniProt ID	Fold Enrichment (Probe vs. Control)	Key Interacting Residue(s)	Cellular Localization	Putative Function in Lipid Biology
Protein Kinase C alpha	P17252	8.2	Cys246	Cytosol, Membrane	Diacylglycerol-activated signaling
Fatty Acid Synthase	P49327	6.5	Cys188	Cytoplasm	Fatty acid metabolism
Sterol O-acyltransferase 1	P35610	5.1	His460	Endoplasmic Reticulum	Cholesterol esterification
Peroxisome Proliferator-Activated Receptor Gamma	P37231	4.8	Cys285	Nucleus	Lipid-activated transcription factor

Experimental Protocols

The following protocols are based on established chemoproteomic workflows for reactive lipid probes and are adapted for the use of an alkyne-functionalized version of linoelaidyl methane sulfonate (LMS-alkyne).

Protocol 1: In-situ Labeling of Proteins in Cultured Cells

This protocol describes the treatment of live cells with LMS-alkyne to label interacting proteins within their native environment.

Materials:

• Cultured mammalian cells (e.g., HEK293T, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• LMS-alkyne stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Cell scrapers

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

Procedure:

• Cell Culture: Plate cells in a suitable format (e.g., 10 cm dishes) and grow to 80-90% confluency.

• Probe Treatment:

  • Prepare the labeling medium by diluting the LMS-alkyne stock solution into pre-warmed complete cell culture medium to a final concentration of 10-50 µM. Include a vehicle control (DMSO only).

  • Aspirate the old medium from the cells and wash once with sterile PBS.

  • Add the labeling medium (or control medium) to the cells.

  • Incubate for 1-4 hours at 37°C in a humidified incubator with 5% CO2.

• Cell Harvest and Lysis:

  • Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold lysis buffer to each dish and scrape the cells.

  • Transfer the cell lysate to a microcentrifuge tube and incubate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Storage: Store the protein lysates at -80°C until ready for click chemistry.

Protocol 2: Click Chemistry for Biotinylation of Labeled Proteins

This protocol uses the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin tag to the alkyne-labeled proteins.

Materials:

• Azide-labeled cell lysate from Protocol 1

• Biotin-azide (e.g., Biotin-PEG4-Azide)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Copper(II) sulfate (B86663) (CuSO4)

• Ice-cold methanol, chloroform, and water

Procedure:

• Prepare Click Chemistry Reagents:

  • Biotin-azide stock solution (10 mM in DMSO)

  • TCEP stock solution (50 mM in water, freshly prepared)

  • TBTA stock solution (10 mM in DMSO)

  • CuSO4 stock solution (50 mM in water, freshly prepared)

• Click Reaction:

  • In a microcentrifuge tube, combine 1 mg of protein lysate with the click chemistry reagents in the following order:

    • Biotin-azide (final concentration: 100 µM)

    • TCEP (final concentration: 1 mM)

    • TBTA (final concentration: 100 µM)

    • CuSO4 (final concentration: 1 mM)

  • Vortex the mixture and incubate at room temperature for 1 hour.

• Protein Precipitation:

  • Precipitate the protein by adding a mixture of methanol, chloroform, and water (4:1.5:3 volume ratio relative to the lysate volume).

  • Vortex thoroughly and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully remove the aqueous top layer and discard.

  • Wash the protein pellet with ice-cold methanol.

  • Air-dry the pellet.

• Resuspend Protein: Resuspend the protein pellet in a buffer suitable for downstream applications (e.g., 1.2% SDS in PBS for streptavidin enrichment).

Protocol 3: Enrichment and On-Bead Digestion of Biotinylated Proteins

This protocol describes the enrichment of biotinylated proteins using streptavidin beads followed by tryptic digestion for mass spectrometry analysis.

Materials:

• Resuspended protein from Protocol 2

• Streptavidin-agarose beads

• Wash buffers (e.g., 1% SDS in PBS, 4 M Urea in 100 mM Tris-HCl, 100 mM sodium carbonate)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Sequencing-grade trypsin

• Ammonium bicarbonate

Procedure:

• Enrichment:

  • Incubate the resuspended protein with streptavidin-agarose beads for 1-2 hours at room temperature with gentle rotation.

  • Wash the beads sequentially with wash buffers to remove non-specifically bound proteins.

• On-Bead Digestion:

  • Resuspend the beads in a digestion buffer (e.g., 2 M Urea in 100 mM Tris-HCl).

  • Reduce the proteins by adding DTT (final concentration: 10 mM) and incubating at 37°C for 30 minutes.

  • Alkylate the cysteines by adding IAA (final concentration: 20 mM) and incubating in the dark at room temperature for 30 minutes.

  • Add trypsin and incubate overnight at 37°C with shaking.

• Peptide Elution and Desalting:

  • Centrifuge the beads and collect the supernatant containing the digested peptides.

  • Desalt the peptides using a C18 StageTip or equivalent.

  • The peptides are now ready for LC-MS/MS analysis.

Visualization of Workflows and Pathways

Caption: Experimental workflow for identifying protein targets of Linoelaidyl Methane Sulfonate.

Caption: Conceptual signaling pathway modulation and covalent labeling by Linoelaidyl Methane Sulfonate.

Application Notes and Protocols for the Reaction of Linoelaidyl Methane Sulfonate with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linoelaidyl methane (B114726) sulfonate is an unsaturated, long-chain alkyl methanesulfonate (B1217627). The methanesulfonate (mesylate) group is an excellent leaving group in nucleophilic substitution reactions, making linoelaidyl methane sulfonate a valuable intermediate for the synthesis of a variety of lipid derivatives.[1][2] The primary carbon bearing the mesylate group is susceptible to attack by a wide range of nucleophiles, typically via an SN2 mechanism.[3][4] This allows for the introduction of diverse functional groups at the terminus of the C18 lipid chain, enabling the synthesis of novel bioactive molecules, drug delivery vehicles, and molecular probes.

These application notes provide a generalized protocol for the reaction of linoelaidyl methane sulfonate with various nucleophiles. Due to the limited availability of specific literature protocols for this exact substrate, the following procedures are based on well-established principles for nucleophilic substitution on primary alkyl methanesulfonates.[2][5] Researchers should consider these as starting points and may need to optimize conditions for their specific nucleophile and application.

Data Presentation

The following tables summarize typical reaction conditions and expected outcomes for the reaction of linoelaidyl methane sulfonate with representative nucleophiles. Yields are estimates based on analogous reactions and may vary.

Table 1: Reaction of Linoelaidyl Methane Sulfonate with Various Nucleophiles

Nucleophile	Reagent Example	Product Functional Group	Solvent	Temperature (°C)	Typical Reaction Time (h)	Estimated Yield (%)
Azide	Sodium Azide (NaN₃)	Azide (-N₃)	DMF	60 - 80	12 - 24	85 - 95
Amine	Benzylamine (BnNH₂)	Secondary Amine (-NHBn)	Acetonitrile	80	16 - 24	70 - 85
Thiol	Sodium thiophenoxide (PhSNa)	Thioether (-SPh)	Ethanol	50 - 70	6 - 12	80 - 90
Halide	Sodium Iodide (NaI)	Iodide (-I)	Acetone	Reflux	12 - 18	85 - 95
Cyanide	Sodium Cyanide (NaCN)	Nitrile (-CN)	DMSO	90	24 - 48	60 - 75

Table 2: Physicochemical Properties of Linoelaidyl Methane Sulfonate

Property	Value
Molecular Formula	C₁₉H₃₆O₃S
Molecular Weight	344.55 g/mol
Appearance	(Expected) Colorless to pale yellow oil or solid
Storage	-20°C under an inert atmosphere

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution

This protocol describes a general method for reacting linoelaidyl methane sulfonate with a chosen nucleophile.

Materials:

• Linoelaidyl methane sulfonate

• Nucleophile (e.g., sodium azide, benzylamine, sodium thiophenoxide) (1.2 - 1.5 equivalents)

• Anhydrous solvent (e.g., DMF, Acetonitrile, DMSO, Ethanol, Acetone)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if refluxing)

• Inert atmosphere (Nitrogen or Argon)

• Standard workup and purification reagents (e.g., diethyl ether, saturated sodium bicarbonate solution, brine, magnesium sulfate)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add linoelaidyl methane sulfonate (1.0 equivalent).

• Dissolve the starting material in the appropriate anhydrous solvent (see Table 1).

• Add the nucleophile (1.2 - 1.5 equivalents) to the solution. For solid nucleophiles, add them in one portion. For liquid nucleophiles, add them dropwise.

• Stir the reaction mixture at the temperature indicated in Table 1. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) three times.

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to yield the pure product.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, IR).

Protocol 2: Synthesis of Linoelaidyl Methane Sulfonate from Linoelaidyl Alcohol

If linoelaidyl methane sulfonate is not commercially available, it can be synthesized from the corresponding alcohol.

Materials:

• Linoelaidyl alcohol

• Methanesulfonyl chloride (MsCl) (1.2 equivalents)

• Triethylamine (B128534) (TEA) or Pyridine (1.5 equivalents)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve linoelaidyl alcohol (1.0 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0°C using an ice bath.

• Add triethylamine (1.5 equivalents) to the solution and stir for 10 minutes.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise to the reaction mixture.

• Stir the reaction at 0°C and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, transfer the mixture to a separatory funnel and wash sequentially with cold water, cold 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude linoelaidyl methane sulfonate.

• The product is often used in the next step without further purification. If necessary, it can be purified by column chromatography on silica gel.

Visualizations

Caption: SN2 reaction mechanism of Linoelaidyl Methane Sulfonate.

Caption: Experimental workflow for the synthesis of linoelaidyl derivatives.

References

• 1. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: A Proposed HPLC-MS/MS Method for the Quantitative Analysis of Linoelaidyl Methane Sulfonate in Pharmaceutical Ingredients

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a proposed sensitive and specific analytical method for the detection and quantification of Linoelaidyl methane (B114726) sulfonate. Due to the absence of established methods for this specific analyte, this protocol has been adapted from validated analytical approaches for other alkyl methane sulfonates, which are often monitored as potential genotoxic impurities (PGIs) in active pharmaceutical ingredients (APIs). The proposed method utilizes High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS), a technique widely recognized for its high sensitivity and selectivity in trace analysis.[1][2][3][4][5][6][7][8] This document provides a comprehensive experimental protocol, including sample preparation, instrument parameters, and data analysis guidelines, to assist researchers, scientists, and drug development professionals in establishing a robust analytical workflow for this compound.

Introduction

Linoelaidyl methane sulfonate is a lipid molecule containing a methanesulfonate (B1217627) (mesylate) group.[9] Alkyl methanesulfonates are a class of compounds that are of significant interest in the pharmaceutical industry due to their potential as genotoxic impurities.[8] Regulatory bodies require stringent control and monitoring of such impurities in drug substances. While specific analytical methods for Linoelaidyl methane sulfonate are not widely published, methods for other short-chain alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are well-established.[2][3][4][6][7][8] These methods often employ chromatographic separation coupled with sensitive detection techniques.

Given the molecular structure of Linoelaidyl methane sulfonate (C19H36O3S, Molecular Weight: 344.55 g/mol ), which suggests low volatility, a liquid chromatography-based approach is more suitable than gas chromatography.[10][11] This application note outlines a proposed HPLC-MS/MS method, which provides the necessary selectivity and sensitivity for the trace-level quantification of this analyte in a complex matrix like an API.

Experimental Protocol

This protocol is a recommended starting point and may require optimization for specific sample matrices.

1. Sample Preparation

The goal of sample preparation is to extract Linoelaidyl methane sulfonate from the API matrix and prepare it in a solvent compatible with the HPLC-MS/MS system.

• Reagents and Materials:

  • Acetonitrile (B52724) (ACN), HPLC grade

  • Methanol (B129727) (MeOH), HPLC grade

  • Water, HPLC grade

  • Formic acid, LC-MS grade

  • Linoelaidyl methane sulfonate reference standard

  • API sample

  • 0.22 µm syringe filters

• Procedure:

  • Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Linoelaidyl methane sulfonate reference standard and dissolve it in 10 mL of methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

  • Sample Preparation:

    • Accurately weigh 100 mg of the API sample into a 10 mL volumetric flask.

    • Add 5 mL of methanol and sonicate for 15 minutes to dissolve the sample and extract the analyte.

    • Bring the volume to 10 mL with methanol.

    • Centrifuge the solution at 4000 rpm for 10 minutes.

    • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-MS/MS Analysis

• Instrumentation:

  • HPLC system with a binary pump and autosampler

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient:

    • 0-2 min: 60% B

    • 2-10 min: 60% to 95% B

    • 10-12 min: 95% B

    • 12-12.1 min: 95% to 60% B

    • 12.1-15 min: 60% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 10 µL

• Mass Spectrometer Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Gas Flow:

    • Desolvation Gas: 800 L/hr

    • Cone Gas: 50 L/hr

  • Detection Mode: Multiple Reaction Monitoring (MRM)

    • The precursor ion will be the [M+H]+ adduct of Linoelaidyl methane sulfonate (m/z 345.2).

    • Product ions would need to be determined by infusing a standard solution and performing a product ion scan. Likely product ions would result from the fragmentation of the parent molecule. For the purpose of this proposed method, hypothetical transitions are provided in the table below.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of this proposed method, based on typical values for the analysis of other alkyl sulfonates.[4][8]

Parameter	Expected Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%
MRM Transitions (Hypothetical)	Q1 (m/z)
345.2
345.2

Experimental Workflow Diagram

Caption: Experimental workflow for the analysis of Linoelaidyl methane sulfonate.

Signaling Pathway Diagram

Currently, there is no established signaling pathway directly involving Linoelaidyl methane sulfonate in the public domain. Research into the biological activity of this specific compound is required to elucidate any potential cellular interactions.

Conclusion

This application note provides a detailed, proposed HPLC-MS/MS method for the quantification of Linoelaidyl methane sulfonate. The protocol is based on established analytical principles for similar compounds and offers a solid foundation for method development and validation. The high sensitivity and selectivity of this technique make it well-suited for the trace-level analysis required for potential genotoxic impurities in pharmaceutical materials. Researchers are encouraged to adapt and optimize this method for their specific applications and sample matrices.

References

• 1. agilent.com [agilent.com]
• 2. Review Reports - Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection | MDPI [mdpi.com]
• 3. CN107515257B - Method for determining mesylate in methanesulfonic acid by derivatization HPLC-UV method - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rroij.com [rroij.com]
• 9. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 10. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. larodan.com [larodan.com]

Linoelaidyl Methane Sulfonate in Drug Delivery: A Review of Current Knowledge

Despite its commercial availability as a lipid-based vehicle for drug delivery systems, detailed public-domain information regarding specific applications, experimental protocols, and in-depth performance data for Linoelaidyl Methane (B114726) Sulfonate remains scarce. This report aims to provide a comprehensive overview based on the currently accessible information, while highlighting the significant gaps in the scientific literature.

Introduction to Linoelaidyl Methane Sulfonate

Linoelaidyl methane sulfonate is a synthetic lipid molecule. Structurally, it is the methanesulfonate (B1217627) ester of linoelaidyl alcohol. The "linoelaidyl" component refers to the C18 fatty alcohol with two trans double bonds, while the "methane sulfonate" (mesylate) group is a good leaving group in nucleophilic substitution reactions, a property that could potentially be utilized in bioconjugation or targeted delivery strategies. It is offered by various chemical suppliers for research purposes, indicating its intended use in the development of lipid-based drug delivery formulations.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of Linoelaidyl Methane Sulfonate is presented in Table 1. These properties are crucial for formulation scientists in designing and developing lipid-based drug delivery systems.

Property	Value	Source
Molecular Formula	C₁₉H₃₆O₃S	[1][2]
Molecular Weight	344.55 g/mol	[1][2]
CAS Number	1192259-28-1	[2]
Appearance	Not specified in available literature	-
Solubility	Not specified in available literature	-
LogP	Not specified in available literature	-

Table 1: Physicochemical Properties of Linoelaidyl Methane Sulfonate.

Potential Applications in Drug Delivery (Hypothetical)

While specific examples are not available in the reviewed literature, based on its structure as a lipid with a reactive methanesulfonate group, Linoelaidyl Methane Sulfonate could hypothetically be employed in several drug delivery strategies:

• Component of Liposomes and Lipid Nanoparticles (LNPs): Its lipidic nature makes it a candidate for incorporation into the lipid bilayer of liposomes or the matrix of LNPs. It could serve as a structural lipid or be functionalized for targeted delivery.

• Bio-cleavable Linker: The methanesulfonate group could potentially be used to conjugate drugs or targeting ligands to the lipid, with the ester linkage designed to be cleaved under specific physiological conditions (e.g., pH, enzymatic activity) to release the payload.

• Prodrug Approach: A drug molecule could be directly attached to the linoelaidyl backbone via the methanesulfonate group, forming a lipid-drug conjugate prodrug. This could enhance the drug's solubility, stability, and pharmacokinetic profile.

The general workflow for formulating a lipid-based drug delivery system is depicted in the following diagram.

Figure 1: A generalized workflow for the development and evaluation of lipid-based drug delivery systems.

Experimental Protocols (General)

Due to the absence of specific protocols for Linoelaidyl Methane Sulfonate, the following are generalized methods for the preparation of liposomes and lipid nanoparticles that could be adapted for its use.

Protocol for Liposome Preparation by Thin-Film Hydration

• Materials: Linoelaidyl Methane Sulfonate, other lipids (e.g., phospholipids, cholesterol), drug to be encapsulated, organic solvent (e.g., chloroform/methanol mixture), aqueous buffer (e.g., PBS).

• Procedure:

  • Dissolve Linoelaidyl Methane Sulfonate and other lipids in the organic solvent in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to form a thin lipid film on the flask wall.

  • Dry the film under vacuum for at least 2 hours to remove residual solvent.

  • Hydrate the lipid film with the aqueous buffer containing the drug by gentle rotation above the lipid phase transition temperature.

  • To reduce the size of the multilamellar vesicles, sonicate the suspension using a probe sonicator or extrude it through polycarbonate membranes of a defined pore size.

  • Remove unencapsulated drug by dialysis or size exclusion chromatography.

Protocol for Lipid Nanoparticle (LNP) Preparation by High-Pressure Homogenization

• Materials: Linoelaidyl Methane Sulfonate, solid lipid (e.g., tristearin), surfactant (e.g., Poloxamer 188), drug, water for injection.

• Procedure:

  • Melt the lipids (including Linoelaidyl Methane Sulfonate) at a temperature above their melting point.

  • Dissolve or disperse the drug in the molten lipid phase.

  • Prepare a hot aqueous surfactant solution.

  • Add the hot lipid phase to the aqueous phase under high-speed stirring to form a coarse pre-emulsion.

  • Homogenize the pre-emulsion using a high-pressure homogenizer for several cycles until the desired particle size is achieved.

  • Cool the nanoemulsion to room temperature to allow the lipid to recrystallize and form solid lipid nanoparticles.

  • Purify the LNP suspension if necessary.

Challenges and Future Directions

The primary challenge in utilizing Linoelaidyl Methane Sulfonate is the lack of publicly available research data. To establish its utility in drug delivery, future studies should focus on:

• Comprehensive Characterization: Detailed investigation of its physical and chemical properties, including its phase transition temperature, critical micelle concentration, and stability.

• Formulation Optimization: Systematic studies on its incorporation into various drug delivery systems and the effect on formulation characteristics such as drug loading, particle size, and stability.

• In Vitro and In Vivo Evaluation: Assessment of the biocompatibility, cellular uptake, drug release kinetics, pharmacokinetic profile, and therapeutic efficacy of Linoelaidyl Methane Sulfonate-based formulations.

• Exploitation of the Mesylate Group: Research into the reactivity of the methanesulfonate group for bioconjugation and the development of novel targeted or stimuli-responsive drug delivery systems.

The following diagram illustrates the logical relationship for advancing the research on this compound.

Figure 2: A logical progression for the research and development of Linoelaidyl Methane Sulfonate in drug delivery.

References

• 1. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Linoelaidyl Methane Sulfonate

Welcome to the technical support center for the synthesis and optimization of Linoelaidyl Methane (B114726) Sulfonate. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the general procedure for the synthesis of Linoelaidyl Methane Sulfonate?

A1: The synthesis of Linoelaidyl Methane Sulfonate from Linoelaidyl alcohol typically involves the use of methanesulfonyl chloride (MsCl) or methanesulfonic anhydride (B1165640) (Ms₂O) in the presence of a non-nucleophilic base and an anhydrous aprotic solvent. The reaction is generally carried out at a reduced temperature to minimize side reactions. A common procedure involves dissolving Linoelaidyl alcohol in a dry solvent like dichloromethane (B109758) (DCM) or toluene, cooling the solution to 0°C, and then adding a base such as triethylamine (B128534) (TEA) or pyridine, followed by the dropwise addition of methanesulfonyl chloride.[1] The reaction progress is monitored by Thin Layer Chromatography (TLC).

Q2: What are the recommended reagents and their typical molar ratios?

A2: For the mesylation of an alcohol like Linoelaidyl alcohol, the following reagents and molar ratios are commonly employed:

• Linoelaidyl Alcohol: 1 equivalent

• Methanesulfonyl Chloride (MsCl): 1.1 to 1.5 equivalents[1]

• Base (e.g., Triethylamine, Pyridine, or Diisopropylethylamine): 1.5 to 2.5 equivalents[1]

• Solvent (e.g., Dichloromethane, Toluene): Sufficient to make an approximately 0.1-0.5 M solution of the alcohol.

Using a slight excess of the mesylating agent and a larger excess of the base helps to drive the reaction to completion and neutralize the hydrochloric acid byproduct.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the mesylation reaction can be effectively monitored using Thin Layer Chromatography (TLC). A suitable solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate) should be chosen to achieve good separation between the starting alcohol and the product mesylate. The reaction is considered complete when the spot corresponding to the starting alcohol is no longer visible on the TLC plate. It is advisable to use a co-spot (a lane where both the starting material and the reaction mixture are spotted) to accurately track the disappearance of the reactant and the appearance of the product.

Q4: What is the standard work-up procedure for this reaction?

A4: Once the reaction is complete, a standard aqueous work-up is performed to isolate and purify the Linoelaidyl Methane Sulfonate. A typical procedure involves:

• Quenching the reaction with cold water or ice.

• Separating the organic layer.

• Washing the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove the base, a saturated solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine to remove residual water.

• Drying the organic layer over an anhydrous salt like sodium sulfate (B86663) or magnesium sulfate.

• Filtering off the drying agent and concentrating the solvent under reduced pressure to obtain the crude product.[2]

Further purification can be achieved through column chromatography on silica (B1680970) gel if necessary.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	1. Incomplete reaction. 2. Deactivated reagents. 3. Insufficient base.	1. Monitor the reaction for a longer duration or consider a slight increase in temperature (e.g., from 0°C to room temperature).[1] 2. Use freshly opened or properly stored methanesulfonyl chloride and anhydrous solvent. 3. Ensure an adequate excess of base is used to neutralize the HCl byproduct.
Formation of Alkyl Chloride Byproduct	The chloride ion generated from methanesulfonyl chloride can act as a nucleophile and displace the mesylate group, especially with sensitive substrates.[3]	1. Use methanesulfonic anhydride instead of methanesulfonyl chloride.[3] This avoids the generation of chloride ions. 2. Use a non-nucleophilic base like diisopropylethylamine (DIPEA).
Presence of Unreacted Starting Material	1. Insufficient mesylating agent. 2. Reaction time is too short.	1. Use a slightly larger excess of methanesulfonyl chloride (e.g., 1.5 equivalents). 2. Allow the reaction to stir for a longer period, monitoring progress by TLC.
Product Degradation	Linoelaidyl methane sulfonate, being an unsaturated long-chain molecule, may be susceptible to degradation, especially at elevated temperatures.	1. Maintain a low reaction temperature (0°C or below). 2. Perform the work-up and purification steps promptly and at low temperatures. 3. Store the final product at a low temperature (e.g., -20°C) under an inert atmosphere.
Elimination Byproduct Formation	The basic conditions can promote E2 elimination, especially with secondary alcohols or sterically hindered substrates, leading to the formation of alkenes.[4]	1. Use a less hindered base. 2. Maintain a low reaction temperature.
Racemization of Stereocenters	If the alcohol has a stereocenter, there is a risk of racemization, particularly if the reaction proceeds through an SN1-like mechanism.[5]	1. Use conditions that favor an SN2-type reaction (e.g., aprotic solvent, good nucleophile). The mesylation itself proceeds with retention of configuration at the carbon bearing the hydroxyl group.[1]

Experimental Protocols

Protocol 1: Mesylation of Linoelaidyl Alcohol using Methanesulfonyl Chloride

• Preparation: To a solution of Linoelaidyl alcohol (1 equivalent) in anhydrous dichloromethane (DCM, 10 volumes) under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 equivalents) at 0°C.

• Reaction: Add methanesulfonyl chloride (1.2 equivalents) dropwise to the stirred solution while maintaining the temperature at 0°C.

• Monitoring: Stir the reaction mixture at 0°C for 2-4 hours, monitoring the progress by TLC. If the reaction is sluggish, allow it to warm to room temperature and stir for an additional 1-2 hours.[1]

• Work-up: Upon completion, dilute the reaction mixture with cold water and separate the layers. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers and wash successively with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Linoelaidyl methane sulfonate.

Protocol 2: Mesylation using Methanesulfonic Anhydride

• Preparation: To a solution of Linoelaidyl alcohol (1 equivalent) in anhydrous DCM (10 volumes) under an inert atmosphere, add triethylamine (1.5 equivalents) at 0°C.

• Reaction: Add methanesulfonic anhydride (1.2 equivalents) portion-wise to the stirred solution at 0°C.

• Monitoring and Work-up: Follow the same monitoring and work-up procedure as described in Protocol 1. The primary advantage of this method is the avoidance of alkyl chloride byproduct formation.[3]

Data Presentation

Table 1: Effect of Base on the Mesylation of Unsaturated Alcohols (Illustrative)

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	Triethylamine	DCM	0	4	92	95
2	Pyridine	DCM	0	6	85	93
3	DIPEA	DCM	0	5	90	96
4	Triethylamine	Toluene	0	4	88	94

Note: This table is illustrative and based on general principles of mesylation reactions. Actual yields and purities for Linoelaidyl methane sulfonate may vary and should be determined experimentally.

Visualizations

Caption: Experimental workflow for the synthesis of Linoelaidyl methane sulfonate.

Caption: Troubleshooting decision tree for mesylation reactions.

References

• 1. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
• 3. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 4. scienceopen.com [scienceopen.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Linoelaidyl Methane Sulfonate in Bioconjugation

Welcome to the technical support center for Linoelaidyl Methane Sulfonate (LMS). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding potential side reactions when using LMS in their experiments, particularly with amino acids.

Frequently Asked Questions (FAQs)

Q1: What is Linoelaidyl Methane Sulfonate (LMS) and what is its primary reactivity?

Linoelaidyl Methane Sulfonate is a long-chain alkylating agent. Its reactivity stems from the methanesulfonate (B1217627) (mesylate) group, which is an excellent leaving group. This property allows the linoelaidyl group to be covalently attached to nucleophilic residues in proteins and peptides.

Q2: Which amino acids are most likely to undergo side reactions with LMS?

The side chains of several amino acids are nucleophilic and can react with LMS. The most susceptible amino acids, in approximate order of reactivity, are:

• Cysteine: The thiol group (-SH) is a strong nucleophile.

• Histidine: The imidazole (B134444) ring is a good nucleophile.

• Lysine: The primary amine (-NH2) in the side chain is nucleophilic.

• Methionine: The sulfur atom of the thioether group can be alkylated.

Less reactive, but still potential sites for side reactions, include the hydroxyl groups of Serine and Threonine, and the carboxyl groups of Aspartic Acid and Glutamic Acid, particularly under specific pH conditions.

Q3: What are the common signs of unintended side reactions with LMS in my experiment?

Common indicators of side reactions include:

• Unexpected peaks in your HPLC or mass spectrometry analysis.

• Lower than expected yield of your desired product.

• Changes in the solubility or aggregation state of your protein or peptide.

• Loss of biological activity of your molecule.

Q4: How can I control the specificity of the reaction with LMS?

Controlling the reaction specificity is crucial. Key parameters to optimize include:

• pH: The pH of the reaction buffer can significantly influence the nucleophilicity of amino acid side chains. For example, cysteine's thiol group is more reactive at a pH slightly above its pKa.

• Stoichiometry: Carefully controlling the molar ratio of LMS to your target molecule can minimize off-target reactions.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can help to reduce the extent of side reactions.

Troubleshooting Guides

Issue 1: Multiple products observed on Mass Spectrometry after reaction with LMS.

This is a common indication of non-specific alkylation.

• Possible Cause: The reaction conditions (pH, temperature, or reaction time) are too harsh, leading to the alkylation of multiple amino acid residues.

• Troubleshooting Steps:

  • pH Adjustment: Modify the pH of your reaction buffer. If you are targeting cysteine, try a pH closer to 7. For lysine, a slightly basic pH (8-9) is generally preferred, but be aware this can also increase reactivity of other nucleophiles.

  • Reduce LMS Concentration: Perform a titration of LMS to find the optimal molar equivalent that maximizes target modification while minimizing side products.

  • Optimize Reaction Time and Temperature: Run a time-course experiment and analyze samples at different time points. Also, consider running the reaction at a lower temperature (e.g., 4°C instead of room temperature).

Issue 2: Loss of biological activity of my protein after conjugation with LMS.

• Possible Cause: LMS may have reacted with an amino acid in the active site of your protein, leading to its inactivation.

• Troubleshooting Steps:

  • Protect the Active Site: If the active site is known, consider using a reversible inhibitor or substrate to block it during the conjugation reaction.

  • Site-Directed Mutagenesis: If possible, mutate amino acids in the active site that are susceptible to alkylation to less reactive residues.

  • Characterize the Modification Site: Use techniques like peptide mapping and tandem mass spectrometry to identify which amino acids have been modified by LMS.

Data Presentation

Table 1: Relative Reactivity of Amino Acid Side Chains with Alkylating Agents

Amino Acid	Nucleophilic Group	Relative Reactivity	pKa of Side Chain	Optimal pH for Reaction
Cysteine	Thiol (-SH)	++++	~8.3	7.0 - 8.0
Histidine	Imidazole	+++	~6.0	6.5 - 7.5
Lysine	Amine (-NH2)	++	~10.5	8.0 - 9.5
Methionine	Thioether (-S-CH3)	+	N/A	5.0 - 7.0
Serine	Hydroxyl (-OH)	+	~13	> 10
Threonine	Hydroxyl (-OH)	+	~13	> 10

Note: Relative reactivity is a general guide and can be influenced by solvent accessibility and local environment within the protein.

Experimental Protocols

Protocol 1: General Procedure for Conjugation of LMS to a Peptide

• Peptide Preparation: Dissolve the peptide in a suitable buffer (e.g., 50 mM phosphate (B84403) buffer). The pH should be optimized based on the target amino acid (see Table 1).

• LMS Preparation: Prepare a stock solution of LMS in an organic solvent such as DMSO or DMF immediately before use.

• Reaction: Add the desired molar equivalent of the LMS stock solution to the peptide solution.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 4°C) with gentle stirring. Monitor the reaction progress by taking aliquots at different time points.

• Quenching: Quench the reaction by adding a small molecule with a highly reactive nucleophile, such as dithiothreitol (B142953) (DTT) or β-mercaptoethanol, to consume any unreacted LMS.

• Purification: Purify the conjugated peptide using reverse-phase HPLC.

• Analysis: Characterize the purified product by mass spectrometry to confirm the desired modification and identify any side products.

Visualizations

Caption: Potential reaction pathways of LMS with a peptide.

Caption: A troubleshooting workflow for LMS conjugation experiments.

Technical Support Center: Degradation Pathways of Unsaturated Alkyl Mesylates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with unsaturated alkyl mesylates.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for unsaturated alkyl mesylates?

Unsaturated alkyl mesylates primarily degrade through substitution (SN1 and SN2) and elimination (E1 and E2) reactions. The presence of a double or triple bond can significantly influence the reaction pathway and rate. For instance, allylic and propargylic mesylates are prone to SN1 reactions due to the formation of stabilized carbocations. Additionally, the π-system of the unsaturation can participate in the reaction through neighboring group participation, leading to accelerated rates and specific stereochemical outcomes.

Q2: How does the position of the unsaturation affect the stability and degradation pathway of an alkyl mesylate?

The position of the double or triple bond is critical:

• Allylic and Propargylic Mesylates: These are highly reactive towards solvolysis, often proceeding through an SN1 mechanism due to the formation of resonance-stabilized allylic or propargylic cations. They can also undergo SN2' reactions, where the nucleophile attacks at the double or triple bond, leading to a rearranged product.

• Vinylic Mesylates: These are generally much less reactive towards nucleophilic substitution and elimination. The C-O bond is strengthened by the sp2 hybridization of the carbon atom, and the formation of a vinylic cation is energetically unfavorable. Degradation often requires harsher conditions.

• Homoallylic Mesylates (and beyond): When the double bond is further away from the mesylate group (e.g., in the 4- or 5-position), it can act as an internal nucleophile in a phenomenon known as neighboring group participation (NGP). This can lead to cyclization products and significantly increased reaction rates compared to their saturated counterparts.

Q3: What are common side reactions to be aware of during the synthesis and handling of unsaturated alkyl mesylates?

Common side reactions include:

• Elimination: Especially with hindered bases or at elevated temperatures, elimination reactions (E1 or E2) can compete with substitution, leading to the formation of dienes or enynes.

• Rearrangement: Allylic systems are susceptible to rearrangements.

• Hydrolysis: Mesylates are sensitive to moisture and can hydrolyze back to the corresponding alcohol, particularly under acidic or basic conditions.

• Formation of Alkyl Halides: If the mesylation is performed using a sulfonyl chloride in the presence of a halide salt, or if the workup involves halide sources, the corresponding alkyl halide can be formed as a byproduct.[1]

Q4: My yield for the mesylation of an unsaturated alcohol is consistently low. What are the potential causes and solutions?

Low yields in mesylation reactions can stem from several factors:

• Incomplete reaction: Ensure the reaction goes to completion by monitoring with TLC. If the reaction stalls, consider adding more mesyl chloride or base.

• Product decomposition: Unsaturated mesylates can be unstable. It is crucial to keep the reaction temperature low and to work up the reaction promptly upon completion.

• Side reactions: As mentioned in Q3, elimination and other side reactions can consume the starting material or product. Using a non-nucleophilic base like pyridine (B92270) or triethylamine (B128534) at low temperatures can help minimize these.

• Loss during workup: Ensure thorough extraction of the product and minimize losses during purification steps like chromatography.

For a general guide to improving reaction yields, consider factors such as reagent purity, proper drying of glassware and solvents, and careful temperature control.

Troubleshooting Guides

Issue 1: Unexpected Product Formation

Symptom	Possible Cause	Suggested Solution
A rearranged product is observed, particularly with allylic systems.	The reaction may be proceeding through an SN1 or SN2' pathway.	Use less polar solvents and a higher concentration of a strong, non-basic nucleophile to favor an SN2 pathway.
A cyclic product is formed from a homoallylic mesylate.	Neighboring group participation of the double bond is likely occurring.	This is an inherent property of the substrate. To avoid cyclization, consider protecting the double bond before mesylation and deprotecting it afterward.
An elimination product (diene or enyne) is the major product.	The reaction conditions (strong, bulky base; high temperature) favor elimination.	Use a less hindered, non-nucleophilic base (e.g., pyridine) at a lower temperature. For substitution reactions, use a good, non-basic nucleophile.

Issue 2: Difficulty in Product Purification

Symptom	Possible Cause	Suggested Solution
The product co-elutes with starting material or byproducts during column chromatography.	The polarity of the product is very similar to the impurities.	Try a different solvent system for chromatography. Consider other purification techniques like recrystallization or distillation under reduced pressure if the product is stable enough.
The product degrades on the silica (B1680970) gel column.	The silica gel is acidic and can promote degradation of sensitive mesylates.	Neutralize the silica gel by washing it with a solution of triethylamine in the eluent before use. Alternatively, use a different stationary phase like alumina.

Degradation Pathway Overview

The degradation of unsaturated alkyl mesylates can be complex, with multiple competing pathways. The following diagram illustrates the major possibilities.

References

• 1. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]

Preventing hydrolysis of Linoelaidyl methane sulfonate during synthesis

Welcome to the technical support center for the synthesis of Linoelaidyl Methane (B114726) Sulfonate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, with a specific focus on preventing hydrolysis during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is Linoelaidyl Methane Sulfonate?

A1: Linoelaidyl methane sulfonate is an unsaturated lipid molecule. It contains a linoelaidyl chain, which is a C18 fatty alcohol with two trans double bonds, and a methanesulfonate (B1217627) (mesylate) group.[1][2][3] The mesylate is a good leaving group, making this compound a useful intermediate for nucleophilic substitution reactions.[1][4]

Q2: Why is preventing hydrolysis important during the synthesis of Linoelaidyl Methane Sulfonate?

A2: Hydrolysis of linoelaidyl methane sulfonate breaks the ester bond, resulting in the formation of linoelaidyl alcohol and methanesulfonic acid. This side reaction reduces the yield of the desired product and introduces impurities that can be difficult to remove. Methanesulfonate esters, in general, are susceptible to hydrolysis, and controlling the reaction conditions is crucial for a successful synthesis.[5][6]

Q3: What are the primary factors that influence the hydrolysis of sulfonate esters?

A3: The main factors influencing the hydrolysis of sulfonate esters are pH, temperature, and the presence of water.[6][7][8][9] Alkaline conditions can promote hydrolysis, while lower temperatures generally slow down the reaction rate.[6][7] The amount of water in the reaction mixture also plays a significant role.[6][8][9]

Troubleshooting Guide: Preventing Hydrolysis

This guide addresses specific issues you might encounter during the synthesis of linoelaidyl methane sulfonate and provides actionable steps to mitigate hydrolysis.

Problem	Potential Cause	Recommended Solution
Low yield of Linoelaidyl Methane Sulfonate and presence of Linoelaidyl Alcohol impurity.	Hydrolysis of the target molecule. This can be caused by: • Excess water in the reaction mixture. • High reaction temperature. • Inappropriate pH of the reaction medium. • Prolonged reaction time.	• Control Water Content: Use anhydrous solvents and reagents. If the presence of some water is unavoidable, its concentration should be minimized. The presence of water can be advantageous in some cases to suppress ester formation, but for an ongoing synthesis, it primarily leads to hydrolysis of the product.[6][8][9] • Optimize Temperature: Conduct the reaction at the lowest practical temperature to minimize both the formation of side products and the hydrolysis of the desired ester.[6][7] Studies on similar sulfonate esters have shown that lower temperatures dramatically reduce the extent of side reactions.[6] • pH Control: Maintain a neutral or slightly acidic pH. The use of a non-nucleophilic base, such as pyridine (B92270) or a hindered amine base like 2,6-lutidine, is often recommended to neutralize the methanesulfonic acid byproduct without promoting hydrolysis.[7][10] In some cases, a slight excess of a weak base can completely prevent the formation of sulfonate ester impurities.[9][11][12] • Minimize Reaction Time: Monitor the reaction progress using techniques like TLC or HPLC and quench the reaction as soon as the starting material is consumed to avoid prolonged exposure to conditions that may favor hydrolysis.
Difficulty in purifying the final product.	Presence of methanesulfonic acid and linoelaidyl alcohol.	• Aqueous Work-up: Carefully perform an aqueous work-up to remove water-soluble impurities like methanesulfonic acid and any remaining base. Use a non-polar organic solvent to extract the linoelaidyl methane sulfonate. • Chromatography: Utilize column chromatography on silica (B1680970) gel to separate the non-polar linoelaidyl methane sulfonate from the more polar linoelaidyl alcohol. • Distillation/Recrystallization: Depending on the physical properties of the product, purification by distillation under reduced pressure or recrystallization from a suitable solvent system might be effective.[13][14][15]
Inconsistent reaction outcomes.	Variability in reagent quality or reaction setup.	• Reagent Quality: Ensure the purity of linoelaidyl alcohol and methanesulfonyl chloride. Use freshly distilled solvents. • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric moisture and oxygen, especially given the unsaturated nature of the linoelaidyl chain.

Experimental Protocols

General Protocol for the Synthesis of an Alkyl Methanesulfonate:

• Preparation: A solution of the alcohol (e.g., linoelaidyl alcohol) in an anhydrous, non-protic solvent (e.g., dichloromethane (B109758) or toluene) is prepared in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere. The solution is cooled in an ice bath (0 °C).

• Addition of Base: A non-nucleophilic base (e.g., triethylamine (B128534) or pyridine), typically 1.1 to 1.5 equivalents, is added to the alcohol solution.

• Addition of Methanesulfonyl Chloride: Methanesulfonyl chloride (1.1 to 1.2 equivalents) is added dropwise to the cooled solution. The reaction mixture is stirred at 0 °C for a specified time.

• Reaction Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, it is quenched by the addition of a cold, dilute aqueous acid solution (e.g., HCl) or water. The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, and then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel.

Quantitative Data Summary

The following table summarizes the impact of various conditions on the formation of methyl methanesulfonate (MMS), which can serve as a model for understanding the stability of sulfonate esters like linoelaidyl methane sulfonate.

Condition	Temperature (°C)	Molar Conversion to MMS (%)	Reference
1 M MSA in Methanol	70	~0.35 (after 50h)	[6]
1 M MSA in Methanol	60	~0.20 (after 50h)	[6]
1 M MSA in Methanol	50	~0.10 (after 50h)	[6]
1 M MSA in Methanol	40	<0.05 (after 50h)	[6]
1 M MSA in Methanol with slight excess of 2,6-lutidine	40-70	Not Detected	[6]
1 M MSA in Ethanol with 5% w/w water	70	Significantly reduced compared to no water	[8]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting and preventing the hydrolysis of Linoelaidyl Methane Sulfonate during its synthesis.

Caption: Troubleshooting workflow for preventing hydrolysis during the synthesis of Linoelaidyl Methane Sulfonate.

References

• 1. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 2. larodan.com [larodan.com]
• 3. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. periodicchemistry.com [periodicchemistry.com]
• 5. carbodiimide.com [carbodiimide.com]
• 6. pqri.org [pqri.org]
• 7. researchgate.net [researchgate.net]
• 8. pqri.org [pqri.org]
• 9. enovatia.com [enovatia.com]
• 10. youtube.com [youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. US4035242A - Distillative purification of alkane sulfonic acids - Google Patents [patents.google.com]
• 14. data.epo.org [data.epo.org]
• 15. WO1997003952A1 - Method for purifying methanesulphonyl chloride - Google Patents [patents.google.com]

Technical Support Center: Purification of Lipidated Molecules

Welcome to the technical support center for the purification of lipidated molecules. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying lipidated molecules?

A1: The purification of lipidated molecules presents several challenges stemming from their amphipathic nature. Key difficulties include:

• Low Expression Levels: Lipidated proteins are often expressed at lower levels compared to their soluble counterparts.[1]

• Aggregation: When removed from their native lipid environment, the exposed hydrophobic lipid moieties can lead to aggregation, complicating purification and functional studies.[1][2]

• Instability and Misfolding: The lipid modification is often crucial for the correct folding and stability of the protein. Removal from the membrane or improper handling can lead to denaturation.[2][3]

• Heterogeneity: The lipid modification itself can be heterogeneous, with variations in the length or type of lipid attached, making it difficult to obtain a homogenous sample.[4]

• Contaminant Removal: Achieving high purity is challenging due to the presence of contaminating host cell proteins, nucleic acids, and lipids.[5]

Q2: How do I choose the right detergent for solubilizing my lipidated protein?

A2: The choice of detergent is critical for maintaining the stability and function of your lipidated protein.[3] There is no universal detergent, and the optimal choice is protein-dependent.[6] Key factors to consider include:

• Detergent Properties: Consider the detergent's charge (non-ionic, zwitterionic, ionic), critical micelle concentration (CMC), and alkyl chain length. Mild, non-ionic detergents like DDM are often a good starting point.[7][8]

• Protein Stability: Screen a panel of detergents to identify the one that best preserves the protein's structural integrity and biological activity.[6] Techniques like differential scanning fluorimetry can be used for high-throughput screening.[6]

• Downstream Applications: Ensure the chosen detergent is compatible with your subsequent purification steps and final application (e.g., structural studies, functional assays).[7]

Q3: My lipidated protein is aggregating during purification. What can I do?

A3: Aggregation is a common problem due to the hydrophobic nature of the lipid moiety.[1][9] Here are some strategies to mitigate aggregation:

• Optimize Detergent Concentration: Maintain the detergent concentration above its CMC in all buffers to keep the protein-lipid-detergent complex soluble. However, excessively high concentrations can also be destabilizing.

• Add Stabilizing Agents: Including additives like glycerol (B35011) (5-20%), specific lipids (e.g., cholesterol), or salts in your buffers can improve stability.

• Size Exclusion Chromatography (SEC): Use SEC as a final polishing step to separate your protein from aggregates.[9][10][11][12]

• Hydrophobic Interaction Chromatography (HIC): HIC can be used to separate proteins based on hydrophobicity and can sometimes resolve monomers from aggregates.[13][14]

Troubleshooting Guides

Affinity Chromatography (AC) Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Binding of Target Protein	Incorrect buffer conditions (pH, salt).	Ensure the binding buffer pH and salt concentration are optimal for the affinity tag interaction. Perform a buffer exchange if necessary.[15]
His-tag is inaccessible due to detergent micelles.	Use a longer His-tag or add a linker between the protein and the tag.
Protein has precipitated on the column.	Filter the sample before loading. Modify buffer conditions to improve solubility.[16]
Target Protein Elutes in a Broad Peak	Non-specific interactions with the resin.	Increase the stringency of the wash buffer (e.g., by adding a low concentration of the elution agent).[17]
Slow dissociation from the resin.	Decrease the flow rate during elution or perform a step elution and allow the protein to incubate with the elution buffer before collection.[17]
Protein is denatured or aggregated on the column.	Try different elution conditions (e.g., competitive elution instead of pH shift).[17] Collect fractions into a neutralization buffer if using low pH elution.[17]
Low Recovery of Active Protein	Harsh elution conditions.	If using low pH for elution, collect fractions in a neutralization buffer.[17] Consider using competitive elution which is often gentler.
Protein is unstable in the purification buffers.	Add stabilizing agents like glycerol or specific lipids to all buffers. Perform purification at a lower temperature (e.g., 4°C).

Hydrophobic Interaction Chromatography (HIC) Troubleshooting

Problem	Possible Cause	Suggested Solution
Protein Does Not Bind to the Column	Salt concentration in the binding buffer is too low.	Increase the concentration of a high kosmotropic salt (e.g., ammonium (B1175870) sulfate, sodium sulfate) in the binding buffer.[18]
The protein is not sufficiently hydrophobic.	Use a more hydrophobic resin (e.g., with a phenyl or butyl ligand instead of an ether ligand).[13]
Protein Elutes Too Early (Broad Peak)	Salt gradient is too steep.	Decrease the slope of the salt gradient to improve resolution.
Hydrophobic interactions are too weak.	Start with a higher salt concentration in the binding buffer.[18]
Protein Does Not Elute or Elutes with Very Low Recovery	Hydrophobic interactions are too strong.	Use a less hydrophobic resin.[19]
Add a mild organic modifier (e.g., isopropanol) or a non-ionic detergent to the elution buffer.[13][18]
Protein has precipitated on the column.	Decrease the initial salt concentration. Ensure the protein is stable at high salt concentrations before loading.

Experimental Protocols & Methodologies

General Workflow for Lipidated Molecule Purification

This workflow outlines the key steps in the purification of a recombinant, tagged lipidated protein.

Caption: General experimental workflow for the purification of lipidated molecules.

Protocol: Hydrophobic Interaction Chromatography (HIC) for Lipidated Protein Purification

This protocol provides a general methodology for purifying a lipidated protein using HIC. Optimization of salt type, concentration, and gradient will be required for each specific protein.

1. Materials and Buffers:

• Binding Buffer (Buffer A): 20 mM Sodium Phosphate, 1-2 M Ammonium Sulfate, pH 7.0.

• Elution Buffer (Buffer B): 20 mM Sodium Phosphate, pH 7.0.

• HIC Column: (e.g., Phenyl, Butyl, or Octyl Sepharose).

• Partially purified, lipidated protein sample in a low salt buffer.

2. Procedure:

• Sample Preparation: Adjust the salt concentration of the protein sample to match the Binding Buffer by adding a concentrated stock of ammonium sulfate. It is crucial to do this gradually while stirring to avoid protein precipitation. Centrifuge the sample after salt addition to remove any precipitated protein.

• Column Equilibration: Equilibrate the HIC column with 5-10 column volumes (CV) of Binding Buffer.

• Sample Loading: Load the prepared sample onto the equilibrated column at a low flow rate.

• Wash: Wash the column with 5-10 CV of Binding Buffer to remove any unbound contaminants.

• Elution: Elute the bound protein using a linear gradient from 100% Binding Buffer to 100% Elution Buffer over 10-20 CV. Proteins will elute in order of increasing hydrophobicity as the salt concentration decreases.[18][19]

• Fraction Collection: Collect fractions throughout the elution gradient.

• Analysis: Analyze the collected fractions by SDS-PAGE and/or a protein-specific activity assay to identify the fractions containing the purified lipidated protein.

Troubleshooting Logic for Low Protein Recovery

This diagram illustrates a logical workflow for troubleshooting low recovery of your target lipidated protein during purification.

Caption: Troubleshooting workflow for low protein recovery during purification.

References

• 1. betalifesci.com [betalifesci.com]
• 2. Membrane Protein Research: Challenges & New Solutions - Creative Proteomics [creative-proteomics.com]
• 3. youtube.com [youtube.com]
• 4. Molecular analysis of lipid macroamphiphiles by hydrophobic interaction chromatography, exemplified with lipoteichoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. blog.mblintl.com [blog.mblintl.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Impact of Detergents on Membrane Protein Complex Isolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. longdom.org [longdom.org]
• 10. Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. Hydrophobic Interaction Chromatography (HIC) Technology - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 15. Affinity Chromatography Troubleshooting [sigmaaldrich.com]
• 16. pdf.dutscher.com [pdf.dutscher.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. bio-rad.com [bio-rad.com]
• 19. polylc.com [polylc.com]

Technical Support Center: Linoelaidyl Methane Sulfonate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of linoelaidyl methane (B114726) sulfonate.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing linoelaidyl methane sulfonate?

A1: Linoelaidyl methane sulfonate is synthesized from linoelaidyl alcohol through a mesylation reaction. This typically involves reacting the alcohol with methanesulfonyl chloride (MsCl) or methanesulfonic anhydride (B1165640) ((MeSO₂)₂O) in the presence of a non-nucleophilic base, such as triethylamine (B128534) (TEA) or pyridine, in an aprotic solvent like dichloromethane (B109758) (DCM).[1]

Q2: What are the most common reaction byproducts I should be aware of?

A2: The most common byproducts depend on the reagents used.

• When using methanesulfonyl chloride (MsCl) , a potential side product is the corresponding linoelaidyl chloride .[1]

• If methanesulfonic acid (MSA) is present as an impurity or used in subsequent steps with alcoholic solvents, there is a risk of forming short-chain alkyl mesylates like methyl methanesulfonate (B1217627) (MMS) , ethyl methanesulfonate (EMS) , and isopropyl methanesulfonate (IMS) . These are considered genotoxic impurities (GTIs).[2][3]

• Unreacted linoelaidyl alcohol and residual methanesulfonic acid can also be present as impurities.

Q3: Why is the formation of alkyl mesylates like MMS and EMS a concern?

A3: Alkyl mesylates such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) are potent genotoxic and carcinogenic compounds.[2][4] Regulatory agencies have strict limits on the presence of such impurities in active pharmaceutical ingredients (APIs). Therefore, it is crucial to control and monitor their potential formation during synthesis.

Q4: How can I minimize the formation of linoelaidyl chloride?

A4: To avoid the formation of linoelaidyl chloride, you can use methanesulfonic anhydride instead of methanesulfonyl chloride as the mesylating agent.[1]

Q5: What analytical methods are recommended for identifying and quantifying potential byproducts?

A5: Gas chromatography coupled with mass spectrometry (GC-MS) is the most common and sensitive method for the trace analysis of genotoxic alkyl mesylates like MMS and EMS.[5][6] For non-volatile byproducts like unreacted alcohol or the chloride, other methods such as liquid chromatography (LC-MS) or thin-layer chromatography (TLC) might be employed.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low yield of linoelaidyl methane sulfonate	Incomplete reaction.	- Ensure all reagents are anhydrous. - Increase reaction time or temperature (monitor for degradation). - Use a slight excess of the mesylating agent.
Degradation of the product.	- Perform the reaction at a lower temperature (e.g., 0 °C). - Ensure the work-up procedure is not too harsh (e.g., avoid strong acids/bases if possible).
Presence of linoelaidyl chloride detected	Use of methanesulfonyl chloride (MsCl).	- Switch to methanesulfonic anhydride as the mesylating agent.[1]
Detection of genotoxic impurities (MMS, EMS)	- Impure methanesulfonic acid was used. - Use of alcoholic solvents in subsequent steps involving methanesulfonic acid.[2]	- Use high-purity methanesulfonic acid. - Avoid using short-chain alcohol solvents (methanol, ethanol) in any step where methanesulfonic acid is present.[7] - Implement a purification step, such as column chromatography or recrystallization, to remove these impurities.
Product is difficult to purify	Presence of multiple byproducts.	- Optimize the reaction conditions to minimize side reactions. - Employ a multi-step purification process (e.g., liquid-liquid extraction followed by column chromatography).

Experimental Protocols

Protocol 1: Identification of Genotoxic Impurities (MMS, EMS) by GC-MS

This protocol is a general guideline based on established methods for detecting alkyl mesylates in pharmaceutical substances.[4][5][8]

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the linoelaidyl methane sulfonate sample into a 10 mL volumetric flask.
• Dissolve the sample in a suitable solvent without hydroxyl groups, such as dichloromethane (DCM) or a mixture of methanol (B129727) and chloroform (B151607) (80:20).[5] Note: If using a solvent with a hydroxyl group, derivatization might be necessary.
• For trace analysis, a liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) can be employed to concentrate the analytes.[3]

2. GC-MS Parameters:

• GC Column: DB-624, DB-WAX, or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness).[4][5]
• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.0 mL/min).
• Injector: Splitless mode, 220 °C.
• Oven Temperature Program:
• Initial temperature: 40 °C, hold for 5 minutes.
• Ramp: 10 °C/min to 240 °C.
• Hold: 5 minutes at 240 °C.
• MS Detector:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity.
• Ions to Monitor (m/z):
• MMS: 95, 80, 79
• EMS: 110, 95, 79

3. Data Analysis:

• Identify MMS and EMS in the sample chromatogram by comparing their retention times and mass spectra with those of certified reference standards.
• Quantify the impurities using a calibration curve prepared from the reference standards.

Quantitative Data Summary (Example Detection Limits)

Analyte	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
Methyl Methane Sulfonate (MMS)	~0.1-0.2 ppm[5][8]	~0.3-0.5 ppm[5][8]
Ethyl Methane Sulfonate (EMS)	~0.1-0.2 ppm[5][8]	~0.3-0.5 ppm[5][8]

Visualizations

Caption: Synthesis pathway of linoelaidyl methane sulfonate and potential byproducts.

Caption: Troubleshooting workflow for identifying and addressing byproducts.

References

• 1. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Combating pharmaceutical folklore: No alkyl-sulfonate impurities formed during the synthesis of sulfonate salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rroij.com [rroij.com]

Stability issues of Linoelaidyl methane sulfonate in aqueous solutions

Welcome to the technical support center for Linoelaidyl Methane (B114726) Sulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of Linoelaidyl Methane Sulfonate in aqueous solutions. Here you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Linoelaidyl Methane Sulfonate and what are its key properties?

A1: Linoelaidyl Methane Sulfonate is an unsaturated lipid molecule with the chemical formula C19H36O3S.[1][2][3] It is the methanesulfonate (B1217627) ester of linoelaidyl alcohol. Its structure includes a long, hydrophobic C18 alkyl chain with two trans double bonds and a polar methanesulfonate head group.[2][3] Due to this amphiphilic nature, it is expected to behave as a surfactant in aqueous solutions.[4] Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C19H36O3S	[1][2][3]
Molecular Weight	~344.6 g/mol	[1][2]
IUPAC Name	[(9E,12E)-octadeca-9,12-dienyl] methanesulfonate	[2]
Physical State	Not specified, likely a waxy solid or viscous liquid
Solubility	Expected to have very low solubility in water due to its long alkyl chain and high calculated XLogP3 of 6.9.[2] It is more soluble in organic solvents.[5]
Storage	Recommended storage temperature is -20°C.[1]

Q2: What are the primary stability concerns for Linoelaidyl Methane Sulfonate in aqueous solutions?

A2: The primary stability concerns for Linoelaidyl Methane Sulfonate in aqueous solutions are:

• Hydrolysis: The methanesulfonate ester bond is susceptible to hydrolysis, especially under acidic or basic conditions, which would yield linoelaidyl alcohol and methanesulfonic acid. The rate of hydrolysis can be influenced by pH and temperature.[6]

• Oxidation: The two double bonds in the linoelaidyl chain are prone to oxidation, which can be initiated by exposure to air, light, or trace metal ions. This can lead to the formation of various oxidation byproducts, altering the properties of the molecule.

• Micelle Formation and Aggregation: As a surfactant, it will self-assemble into micelles above its critical micelle concentration (CMC) in an aqueous solution.[4][7] This is a physical stability consideration that can affect experimental outcomes. Below its Krafft point (the temperature at which solubility is sufficient for micelle formation), it may precipitate out of solution.

• Low Aqueous Solubility: Due to its long hydrophobic tail, Linoelaidyl Methane Sulfonate has very low water solubility, which can lead to precipitation or phase separation, especially at higher concentrations or lower temperatures.[5]

Q3: How does pH affect the stability of Linoelaidyl Methane Sulfonate solutions?

A3: The pH of the aqueous solution is a critical factor in the stability of Linoelaidyl Methane Sulfonate. The ester linkage is most stable at a neutral pH. Both acidic and basic conditions can catalyze the hydrolysis of the methanesulfonate ester.[6] It is crucial to control the pH of your solution to prevent degradation. A slight shift in pH can also disrupt the electrostatic balance in surfactant micelles, potentially leading to changes in viscosity or precipitation.[8]

Q4: What is the recommended procedure for preparing an aqueous solution of Linoelaidyl Methane Sulfonate?

A4: Due to its low aqueous solubility, preparing a stable solution can be challenging. Here is a recommended starting procedure:

• Weigh the desired amount of Linoelaidyl Methane Sulfonate in a clean glass vial.

• Add a small amount of a co-solvent, such as ethanol (B145695) or DMSO, to dissolve the compound completely.

• Slowly add the aqueous buffer to the solution while gently vortexing or stirring. Do not add the aqueous phase too quickly, as this can cause the compound to precipitate.

• If necessary, gentle warming and sonication can be used to aid dissolution. However, be cautious with heating as it can accelerate hydrolysis.

• Prepare the solution fresh before each experiment if possible. If storage is necessary, store at 2-8°C for short periods and protect from light. For long-term storage, aliquots should be stored at -20°C or below.[1]

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Linoelaidyl Methane Sulfonate in aqueous solutions.

Observed Issue	Potential Cause	Troubleshooting Steps
Precipitate forms in the solution	1. Concentration is above the solubility limit. 2. Temperature is below the Krafft point. 3. pH shift affecting solubility.	1. Decrease the concentration of Linoelaidyl Methane Sulfonate. 2. Gently warm the solution. 3. Check and adjust the pH of the buffer. 4. Increase the amount of co-solvent, if permissible for your experiment.
Solution appears cloudy or hazy	1. Formation of micelles or larger aggregates. 2. Partial precipitation of the compound. 3. Degradation products are forming.	1. This may be normal if the concentration is above the CMC. Consider working at a lower concentration if a clear solution is required. 2. Filter the solution through a 0.22 µm filter if aggregates are suspected. 3. Analyze the solution for degradation products using techniques like HPLC-MS.
Loss of biological activity over time	1. Hydrolysis of the methanesulfonate ester. 2. Oxidation of the double bonds.	1. Prepare fresh solutions for each experiment. 2. Store stock solutions at -20°C or -80°C. 3. Use deoxygenated buffers and consider adding an antioxidant like BHT or Vitamin E, if compatible with your experimental system.[8]
Changes in solution viscosity	1. pH shift altering micelle structure. 2. Presence of electrolytes from buffers or other reagents.	1. Ensure the pH of the solution is stable. 2. Be aware that high salt concentrations can affect the structure of micelles.[8]

Experimental Protocols

Protocol 1: Stability Assessment of Linoelaidyl Methane Sulfonate in Aqueous Buffers

This protocol outlines a method to assess the hydrolytic stability of Linoelaidyl Methane Sulfonate over time at different pH values and temperatures.

Materials:

• Linoelaidyl Methane Sulfonate

• Phosphate buffer (pH 5.0, 7.0)

• Borate buffer (pH 9.0)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid

• HPLC system with a C18 column and a suitable detector (e.g., CAD, ELSD, or MS)

Procedure:

• Prepare a stock solution of Linoelaidyl Methane Sulfonate in acetonitrile at a concentration of 1 mg/mL.

• In separate vials, dilute the stock solution with the pH 5.0, 7.0, and 9.0 buffers to a final concentration of 100 µg/mL.

• For each pH, prepare three sets of samples. Incubate one set at 4°C, one at 25°C, and one at 40°C.

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each sample.

• Immediately quench the hydrolysis by adding an equal volume of acetonitrile.

• Analyze the samples by reverse-phase HPLC. A suitable mobile phase would be a gradient of acetonitrile and water with 0.1% formic acid.

• Quantify the remaining percentage of Linoelaidyl Methane Sulfonate at each time point by measuring the peak area.

Visualizations

Caption: Potential degradation pathways for Linoelaidyl Methane Sulfonate in aqueous solution.

Caption: A logical workflow for troubleshooting instability issues in Linoelaidyl Methane Sulfonate solutions.

References

• 1. Linoleyl methane sulfonate, 51154-39-3 | BroadPharm [broadpharm.com]
• 2. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. firp-ula.org [firp-ula.org]
• 5. Challenges in Fatty Acid and Lipid Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Surfactants and Their Solutions: Basic Principles (Chapter 1) - Surfactants [resolve.cambridge.org]
• 8. Troubleshooting Surfactant-Based Formulas: Fixing Viscosity Drops, Foam Loss and Stability Failures - MB Cosmetics Academy [mbcosmeticsacademy.com]

Reference Data & Comparative Studies

A Researcher's Guide to Validating Protein Lipidation: A Mass Spectrometry-Focused Comparison

For researchers, scientists, and drug development professionals, the accurate validation of protein lipidation is crucial for understanding cellular signaling, protein function, and developing novel therapeutics. This guide provides an objective comparison of mass spectrometry-based methods and other alternatives for validating protein lipidation, supported by experimental data and detailed protocols.

Protein lipidation, the covalent attachment of lipids to proteins, is a critical post-translational modification that governs protein localization, trafficking, and interaction with other molecules. Dysregulation of these processes is implicated in numerous diseases, including cancer and neurodegenerative disorders. Consequently, robust methods for validating protein lipidation are indispensable. Mass spectrometry (MS) has emerged as a powerful and versatile tool for the comprehensive analysis of lipidated proteins. This guide will delve into the primary MS-based methodologies, compare their performance, and provide insights into alternative validation techniques.

Mass Spectrometry-Based Methods: A Head-to-Head Comparison

Two principal strategies dominate the landscape of MS-based protein lipidation analysis: the enrichment of endogenously lipidated proteins and the metabolic labeling of proteins with lipid analogues amenable to bioorthogonal chemistry.

Acyl-Biotin Exchange (ABE)

The Acyl-Biotin Exchange (ABE) method is a widely used technique for the enrichment of S-acylated proteins. It relies on the chemical replacement of the labile thioester bond of S-acylation with a stable biotin (B1667282) tag, which is then used for affinity purification prior to MS analysis.

Chemical Probes with Click Chemistry

This approach involves metabolically incorporating lipid analogues containing a bioorthogonal handle (e.g., an alkyne or azide (B81097) group) into proteins within living cells. Following cell lysis, a reporter tag (e.g., biotin or a fluorophore) is attached to the lipid handle via a highly specific "click" reaction, enabling the enrichment and subsequent identification of lipidated proteins by mass spectrometry.[1][2]

Quantitative Performance Comparison

While a single, comprehensive study directly comparing all methods with standardized metrics is not yet available in the literature, a synthesis of data from multiple sources allows for a qualitative and semi-quantitative comparison.

Feature	Acyl-Biotin Exchange (ABE)	Chemical Probes with Click Chemistry
Principle	Enrichment of endogenous S-acylated proteins via chemical exchange of the acyl group with biotin.[3]	Metabolic labeling with lipid analogues containing a bioorthogonal handle for subsequent "clicking" to a reporter tag.[3]
Typical Number of Identified Proteins	Varies widely depending on the study and cell type, but can range from tens to several hundred.	Can identify several hundred to over a thousand lipidated proteins in a single experiment.[1]
Sensitivity	Generally considered sensitive, but can be limited by the efficiency of the chemical exchange reaction and potential sample loss during the multiple washing steps.[3]	High sensitivity due to the specificity of the click reaction and efficient enrichment.[1]
Specificity/False Positives	Prone to false positives if the blocking of free thiols is incomplete. A negative control (without hydroxylamine) is crucial.	High specificity due to the bioorthogonal nature of the click reaction. Minimal off-target reactions.
Applicability to Endogenous Lipidation	Directly analyzes endogenous lipidation without metabolic perturbation.	Relies on the cellular machinery to incorporate the lipid analogue, which may not perfectly mimic the endogenous process.
Temporal Resolution	Provides a snapshot of the lipidation state at the time of cell lysis.	Can be used for pulse-chase experiments to study the dynamics of lipidation.
Limitations	Primarily applicable to S-acylation. Can be technically challenging with multiple steps.[3]	Requires that cells can uptake and metabolize the lipid analogue. The presence of the bioorthogonal handle might slightly alter the lipid's behavior.

Experimental Protocols

Acyl-Biotin Exchange (ABE) Protocol

This protocol is a generalized procedure and may require optimization for specific applications.

• Cell Lysis and Protein Solubilization:

  • Lyse cells in a buffer containing a strong denaturant (e.g., 4% SDS) and protease inhibitors.

  • Ensure complete solubilization of membrane proteins.

• Blocking of Free Thiols:

  • Incubate the protein lysate with a thiol-reactive reagent such as N-ethylmaleimide (NEM) to block all free cysteine residues. This step is critical to prevent non-specific labeling.

• Removal of Excess Blocking Reagent:

  • Precipitate the proteins (e.g., using the chloroform/methanol method) to remove excess NEM.

• Cleavage of Thioester Bonds:

  • Resuspend the protein pellet in a buffer containing hydroxylamine (B1172632) (NH₂OH) at a neutral pH. This will selectively cleave the thioester bonds of S-acylated cysteines, exposing a free thiol group.

  • Include a negative control sample treated with a buffer lacking hydroxylamine.

• Labeling with Biotin:

  • Incubate the samples with a thiol-reactive biotinylating reagent (e.g., HPDP-biotin). This will covalently attach a biotin tag to the newly exposed thiol groups.

• Affinity Purification of Biotinylated Proteins:

  • Incubate the biotinylated lysate with streptavidin-agarose beads to capture the labeled proteins.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Sample Preparation for Mass Spectrometry:

  • Elute the captured proteins from the beads using a buffer containing a reducing agent (e.g., DTT or β-mercaptoethanol).

  • Prepare the eluted proteins for mass spectrometry analysis by in-solution or in-gel digestion with a protease (e.g., trypsin).

Click Chemistry-Based Proteomics Protocol

This protocol is a generalized procedure and may require optimization for specific cell types and lipid analogues.

• Metabolic Labeling:

  • Culture cells in a medium supplemented with an alkyne- or azide-modified lipid analogue (e.g., 17-octadecynoic acid for palmitoylation) for a desired period.

• Cell Lysis:

  • Lyse the cells in a suitable buffer containing protease inhibitors.

• Click Reaction:

  • To the cell lysate, add the click reaction cocktail. For a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), this typically includes:

    • An azide- or alkyne-biotin reporter tag.

    • A copper(I) source (e.g., CuSO₄).

    • A reducing agent to maintain copper in the +1 state (e.g., sodium ascorbate).

    • A copper-chelating ligand (e.g., TBTA) to stabilize the copper(I) and improve reaction efficiency.

  • Incubate the reaction mixture to allow for the covalent ligation of the biotin tag to the metabolically incorporated lipid analogue.

• Affinity Purification:

  • Incubate the reaction mixture with streptavidin-agarose beads to enrich for the biotinylated proteins.

  • Perform stringent washes to remove non-specifically bound proteins.

• On-Bead Digestion and Mass Spectrometry Analysis:

  • Wash the beads with a buffer compatible with enzymatic digestion.

  • Resuspend the beads in a digestion buffer containing a protease (e.g., trypsin) and incubate to digest the captured proteins into peptides.

  • Collect the supernatant containing the peptides and analyze by LC-MS/MS.

Alternative Validation Methods: A Non-Mass Spectrometry Perspective

While mass spectrometry provides a global and unbiased view of protein lipidation, traditional biochemical methods are valuable for validating individual candidates and can be more accessible in some laboratory settings.

Method	Principle	Advantages	Disadvantages
Western Blotting	Detection of a specific protein of interest after enrichment of lipidated proteins (e.g., via ABE or click chemistry) or by observing a mobility shift upon removal of the lipid.	Relatively simple, widely available, and provides information on the molecular weight of the protein.	Indirect detection of lipidation, relies on the availability of a specific antibody, and is not suitable for global analysis.
Immunoprecipitation (IP)	Enrichment of a specific protein of interest using a targeted antibody, followed by detection of the lipid modification (e.g., through metabolic labeling with a radioactive lipid and autoradiography, or by subsequent ABE and western blotting).	Allows for the specific investigation of the lipidation status of a known protein.	Requires a highly specific antibody suitable for IP, and may not be sensitive enough for low-abundance proteins.
Radiolabeling	Metabolic labeling of cells with a radioactive lipid precursor (e.g., ³H-palmitate or ³H-myristate), followed by immunoprecipitation of the protein of interest and detection by autoradiography.	Provides direct evidence of lipid incorporation.	Involves handling of radioactive materials, has low throughput, and can be time-consuming.

Detailed Protocol: Western Blotting for Palmitoylation after ABE

• Perform the Acyl-Biotin Exchange (ABE) procedure as described in the mass spectrometry protocol up to the elution step.

• Elute the biotinylated proteins from the streptavidin beads by boiling in SDS-PAGE sample buffer.

• Separate the eluted proteins by SDS-PAGE.

• Transfer the proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific to the protein of interest.

• Wash the membrane to remove unbound primary antibody.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Wash the membrane to remove unbound secondary antibody.

• Detect the protein using an enhanced chemiluminescence (ECL) substrate and imaging system. A band in the hydroxylamine-treated sample that is absent or significantly reduced in the negative control confirms palmitoylation.

Detailed Protocol: Immunoprecipitation of N-Myristoylated Proteins

• Metabolically label cells with a myristic acid analogue (e.g., an alkyne-modified myristate) or a radioactive myristate.

• Lyse the cells in a non-denaturing lysis buffer containing protease inhibitors.

• Pre-clear the lysate by incubating with protein A/G-agarose beads to reduce non-specific binding.

• Incubate the pre-cleared lysate with a primary antibody specific to the protein of interest overnight at 4°C with gentle rotation.

• Add protein A/G-agarose beads to the lysate-antibody mixture and incubate for 1-2 hours at 4°C to capture the antibody-protein complexes.

• Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elute the immunoprecipitated protein from the beads by boiling in SDS-PAGE sample buffer.

• Analyze the eluate. If using a radioactive label, perform SDS-PAGE and autoradiography. If using a clickable analogue, perform the click reaction with a fluorescent reporter, followed by in-gel fluorescence scanning or western blotting against the reporter tag.

Visualizing the Landscape of Protein Lipidation

Signaling Pathway: S-Palmitoylation in G-Protein Coupled Receptor (GPCR) Signaling

Caption: S-Palmitoylation cycle of Gα subunit regulating GPCR signaling.

Experimental Workflow: Acyl-Biotin Exchange (ABE)

Caption: Experimental workflow for Acyl-Biotin Exchange (ABE).

Logical Relationship: Mass Spectrometry vs. Non-Mass Spectrometry Methods

Caption: Relationship between MS and non-MS protein lipidation validation methods.

References

• 1. Deciphering protein long-chain S -acylation using mass spectrometry proteomics strategies - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00146C [pubs.rsc.org]
• 2. Non-radioactive analysis of dynamic protein palmitoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of the brain palmitoyl-proteome using both acyl-biotin exchange and acyl-resin-assisted capture methods - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Peptide Sulfonation and Sulfonylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic modification of peptides is a cornerstone of modern drug discovery and chemical biology. Among the various post-translational and synthetic modifications, the introduction of sulfonate (R-SO₃⁻) and sulfonamide (R-SO₂NR₂) moieties can profoundly alter the physicochemical properties of peptides. These modifications can enhance binding affinity to biological targets, improve aqueous solubility, increase stability against enzymatic degradation, and serve as mimics of phosphorylated residues. This guide provides a comprehensive comparison of the leading methods for peptide sulfonation and sulfonylation, offering objective performance data and detailed experimental protocols to inform your research and development endeavors.

While the specific reagent "Linoelaidyl methane (B114726) sulfonate" does not appear in the scientific literature as a tool for peptide modification, this guide will focus on established and effective alternatives for introducing sulfonate and related groups into peptide structures.

Comparison of Peptide Sulfonation and Sulfonylation Methodologies

The selection of a sulfonation or sulfonylation strategy is contingent on the desired site of modification (N-terminus, C-terminus, or side chain), the peptide sequence, and the overall synthetic scheme (solution-phase vs. solid-phase). Below is a comparative summary of the most common approaches.

Method	Target Site(s)	Typical Reagents	Reaction Principle	Typical Yield	Key Advantages	Limitations
N-Terminal Derivatization	α-amino group	Dansyl chloride, 4-sulfophenyl isothiocyanate (SPITC)	Nucleophilic attack of the N-terminal amine on the sulfonyl chloride or isothiocyanate.	> 90%	High efficiency and specificity for the N-terminus (with side-chain protection). Simple, one-step reaction.	Limited to the N-terminus. Can also react with nucleophilic side chains (e.g., Lys) if unprotected.
Building Block Incorporation (SPPS)	Specific amino acid residue	Fmoc-Tyr(SO₃nP)-OH, Fmoc-Tyr(SO₃Na)-OH	Incorporation of a pre-sulfonated amino acid during solid-phase peptide synthesis (SPPS).	80-95% (coupling efficiency)	Site-specific and unambiguous modification. Compatible with standard Fmoc-SPPS protocols.	Requires synthesis or purchase of specialized amino acid derivatives. Potential for desulfonation during cleavage.
Side-Chain Modification (Post-Synthetic)	Tyr, Ser, Thr side chains	Chlorosulfonic acid in TFA, SO₃-pyridine complex	Electrophilic aromatic substitution (Tyr) or esterification (Ser, Thr) on the side-chain hydroxyl group.	Variable (50-90%)	Allows for modification of the native peptide after synthesis.	Can be non-specific and lead to multiple sulfonations. Harsh reagents may degrade the peptide.
Sulfonamide Bridge Cyclization	Cys and another residue	N-methyl vinyl sulfonamide	Thiol-Michael addition of a cysteine side chain to a vinyl sulfonamide, followed by cyclization.	> 95% (cyclization)	Creates conformationally constrained cyclic peptides with enhanced stability.	Requires specific amino acid residues (Cys). The linker itself becomes part of the final structure.

Experimental Protocols

Protocol 1: N-Terminal Peptide Sulfonation with Dansyl Chloride

This protocol details the labeling of a peptide's N-terminus with dansyl chloride, a widely used method for N-terminal analysis and fluorescent labeling.[1][2][3][4]

Materials:

• Peptide sample

• Dansyl chloride solution (5 mg/mL in acetonitrile)

• 0.2 M Sodium bicarbonate buffer (pH 9.5)

• 6 M Hydrochloric acid (HCl)

• Acetonitrile (B52724)

• Water (HPLC grade)

• Centrifugal evaporator

• Heating block

• HPLC system with fluorescence detector

Procedure:

• Sample Preparation: Dissolve the peptide sample in 0.2 M sodium bicarbonate buffer to a final concentration of 1-2 mg/mL.

• Dansylation Reaction: To 50 µL of the peptide solution, add 50 µL of the dansyl chloride solution. Ensure a significant molar excess of dansyl chloride.[4]

• Incubation: Vortex the mixture and incubate at 60°C for 1 hour in the dark.[2]

• Quenching and Evaporation: After incubation, quench the reaction by adding 10 µL of 1 M HCl. Evaporate the solvent to dryness using a centrifugal evaporator.

• Hydrolysis (for N-terminal amino acid identification): Add 100 µL of 6 M HCl to the dried sample. Seal the tube and heat at 110°C for 16-18 hours to hydrolyze the peptide bonds.

• Sample Preparation for Analysis: After hydrolysis, cool the sample and evaporate the HCl to dryness. Re-dissolve the sample in 50% acetonitrile/water for HPLC analysis.

• HPLC Analysis: Inject the sample onto a C18 reverse-phase HPLC column. Use a gradient of acetonitrile in water (both containing 0.1% TFA). Monitor the eluent with a fluorescence detector (Excitation: ~335 nm, Emission: ~520 nm). The fluorescent peak corresponding to the dansylated N-terminal amino acid can be identified by comparing its retention time to that of known standards.

Protocol 2: Incorporation of Sulfotyrosine using Fmoc-Tyr(SO₃nP)-OH in SPPS

This protocol describes the site-specific incorporation of a sulfated tyrosine residue into a peptide sequence during Fmoc-based solid-phase peptide synthesis (SPPS) using a neopentyl (nP) protected sulfotyrosine derivative.[5][6]

Materials:

• Fmoc-Rink Amide resin

• Fmoc-protected amino acids

• Fmoc-Tyr(SO₃nP)-OH

• Coupling reagents: HCTU (or equivalent)

• Base: N,N-Diisopropylethylamine (DIEA)

• Deprotection solution: 20% piperidine (B6355638) in DMF

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (B1312306) (TIS)

• Deprotection of SO₃nP: 2 M Ammonium (B1175870) acetate (B1210297) or Sodium azide (B81097) in DMSO

• Automated peptide synthesizer or manual SPPS vessel

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • For standard amino acids: Dissolve the Fmoc-amino acid (4 eq.), HCTU (3.9 eq.), and DIEA (8 eq.) in DMF. Add to the resin and couple for 30-60 minutes.

  • For Fmoc-Tyr(SO₃nP)-OH: Use the same coupling conditions as for standard amino acids. The nP protecting group is stable to the standard SPPS conditions.[5][6]

• Washing: After each coupling and deprotection step, wash the resin thoroughly with DMF and DCM.

• Repeat Cycles: Repeat the deprotection and coupling steps until the desired peptide sequence is assembled.

• Final Fmoc Deprotection: Remove the N-terminal Fmoc group from the completed peptide sequence.

• Cleavage from Resin: Treat the dried peptide-resin with the cleavage cocktail (TFA/H₂O/TIS) for 2-3 hours at room temperature.

• Peptide Precipitation: Precipitate the peptide from the cleavage mixture by adding cold diethyl ether. Centrifuge to pellet the peptide and wash with cold ether.

• Deprotection of the Sulfate Group:

  • Ammonium Acetate Method: Dissolve the crude peptide in 2 M ammonium acetate and stir overnight at room temperature.[6]

  • Azide Method: Dissolve the peptide in DMSO and add sodium azide (10 eq.). Incubate at 50°C overnight.[5]

• Purification: Purify the final sulfonated peptide by reverse-phase HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry and analytical HPLC.

Protocol 3: Post-Synthetic Sulfonation of Serine and Threonine Residues

This protocol outlines a method for the post-synthetic sulfonation of serine and threonine residues in a purified peptide using chlorosulfonic acid.[7][8]

Materials:

• Purified peptide containing serine or threonine

• Trifluoroacetic acid (TFA)

• Chlorosulfonic acid (ClSO₃H)

• Cold diethyl ether

• Centrifuge

• RP-HPLC system for purification

Procedure:

• Peptide Dissolution: Dissolve the lyophilized peptide (e.g., 20 µmol) in 1 mL of anhydrous TFA in a glass vial.

• Sulfonation Reaction: Carefully add chlorosulfonic acid (50 µL) to the peptide solution at room temperature. The reaction is typically rapid and should proceed for 20 minutes.[7]

• Peptide Precipitation: Precipitate the sulfonated peptide by adding the reaction mixture dropwise to a tube of cold diethyl ether.

• Pelleting and Washing: Centrifuge the mixture to pellet the peptide. Carefully decant the ether and wash the peptide pellet with cold ether two more times to remove residual reagents.

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Purification: Redissolve the crude sulfonated peptide in a minimal amount of aqueous buffer (e.g., 0.1% TFA in water) and purify by RP-HPLC on a C18 column.

• Analysis: Characterize the purified peptide by mass spectrometry to confirm the addition of the sulfonate group(s) (+80 Da per modification) and analytical HPLC to assess purity.

Visualizations

General Workflow for Peptide Sulfonation

Caption: A flowchart illustrating the different strategic pathways for synthesizing sulfonated peptides.

Logical Relationships in Peptide Sulfonation Strategies

Caption: A decision-making diagram for selecting an appropriate peptide sulfonation methodology.

References

• 1. EP0941104A1 - Peptide synthesis with sulfonyl protecting groups - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. med.stanford.edu [med.stanford.edu]
• 8. [Side reactions in peptide synthesis. V. O-sulfonation of serine and threonine during removal of pmc- and mtr-protecting groups from arginine residues in fmoc-solid phase synthesis] - PubMed [pubmed.ncbi.nlm.nih.gov]

Linoelaidyl methane sulfonate as an alternative to other alkylating agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of molecular biology and pharmacology, alkylating agents are pivotal tools for inducing DNA damage, studying cellular repair mechanisms, and developing chemotherapeutic agents. This guide provides a comparative overview of Linoelaidyl methane (B114726) sulfonate as a potential alternative to commonly used alkylating agents such as Methyl methanesulfonate (B1217627) (MMS), Ethyl methanesulfonate (EMS), and Dimethyl sulfate (B86663) (DMS). Due to the limited availability of direct experimental data for Linoelaidyl methane sulfonate, this comparison is based on the general properties of long-chain alkyl methanesulfonates and provides a framework for its potential evaluation.

Introduction to Linoelaidyl Methane Sulfonate

Linoelaidyl methane sulfonate is a long-chain alkyl methanesulfonate. Its structure consists of a long, unsaturated hydrocarbon tail (linoelaidyl group) attached to a methanesulfonate group. The methanesulfonate moiety is an excellent leaving group, making the molecule reactive towards nucleophilic substitution, a characteristic feature of alkylating agents. These agents transfer an alkyl group to nucleophilic sites on cellular macromolecules, most notably DNA. This alkylation can lead to DNA damage, mutagenesis, and cytotoxicity.

Comparison with Traditional Alkylating Agents

The unique feature of Linoelaidyl methane sulfonate is its long, lipophilic alkyl chain. This property is expected to influence its cellular uptake, distribution, and interaction with DNA compared to the short-chain alkylating agents.

Performance Characteristics

A direct comparison of performance metrics is challenging without specific experimental data for Linoelaidyl methane sulfonate. However, we can extrapolate potential differences based on its structure.

Parameter	Linoelaidyl Methane Sulfonate (Hypothesized)	Methyl Methane Sulfonate (MMS)	Ethyl Methane Sulfonate (EMS)	Dimethyl Sulfate (DMS)
Alkyl Group	Linoelaidyl (C18H33)	Methyl (CH3)	Ethyl (C2H5)	Methyl (CH3)
Cellular Uptake	Potentially enhanced due to lipophilicity, may favor membrane-associated DNA.	Readily enters cells.	Readily enters cells.	Readily enters cells.
DNA Alkylation Sites	Expected to alkylate DNA, but the bulky side chain may influence site selectivity.	Primarily alkylates N7 of guanine (B1146940) and N3 of adenine.	Primarily alkylates N7 of guanine and O6 of guanine.	Primarily methylates N7 of guanine.
Cytotoxicity	Unknown, but the lipophilic tail could contribute to membrane disruption, potentially increasing cytotoxicity.	High cytotoxicity.[1]	Moderate cytotoxicity.[2]	High cytotoxicity.[2]
Mutagenicity	Expected to be mutagenic, as is characteristic of alkyl methanesulfonates.[3]	Potent mutagen.[2][4]	Potent mutagen.[2]	Potent mutagen.[2]

Experimental Protocols for Evaluation

To empirically assess the performance of Linoelaidyl methane sulfonate, the following standard experimental protocols are recommended.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: In live cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of Linoelaidyl methane sulfonate, a positive control (e.g., MMS), and a vehicle control for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow formazan crystal formation.

• Solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Mutagenicity Assessment: Ames Test

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[5]

Principle: The assay uses several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize it). The test measures the ability of a chemical to induce reverse mutations (reversions) that restore the ability of the bacteria to synthesize histidine and grow on a histidine-free medium.

Protocol:

• Strain Selection: Choose appropriate S. typhimurium strains (e.g., TA98 for frameshift mutations and TA100 for base-pair substitutions).

• Metabolic Activation (Optional): To mimic mammalian metabolism, the test compound can be pre-incubated with a liver extract (S9 fraction).

• Exposure: In a test tube, combine the bacterial culture, the test compound at various concentrations, and (if used) the S9 mix.

• Plating: Pour the mixture onto a minimal glucose agar (B569324) plate lacking histidine.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A significant increase in the number of revertant colonies compared to the negative control indicates that the compound is mutagenic.

DNA Alkylation Analysis by Mass Spectrometry

This method allows for the identification and quantification of DNA adducts formed by the alkylating agent.

Principle: DNA is extracted from cells treated with the alkylating agent, enzymatically digested to nucleosides, and then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to detect and quantify the alkylated nucleosides.

Protocol:

• Cell Treatment and DNA Extraction: Treat cells with the alkylating agent. After the desired exposure time, harvest the cells and extract genomic DNA using a standard DNA extraction kit.

• DNA Digestion: Enzymatically digest the DNA to individual nucleosides using a cocktail of enzymes such as DNase I, nuclease P1, and alkaline phosphatase.

• LC-MS/MS Analysis: Separate the nucleosides using reverse-phase liquid chromatography and detect them using a mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific transitions for the expected alkylated nucleosides are monitored.

• Quantification: Quantify the amount of each adduct by comparing its peak area to that of a known amount of an isotopically labeled internal standard.

Visualizing Cellular Pathways and Workflows

To aid in the conceptual understanding of the processes involved, the following diagrams illustrate a potential DNA damage signaling pathway and a general experimental workflow.

References

• 1. Cytotoxicity of monofunctional alkylating agents. Methyl methanesulfonate and methyl-N'-nitro-N-nitrosoguanidine have different mechanisms of toxicity for 10T1/2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative mutagenicity of alkylsulfate and alkanesulfonate derivatives in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lipids.alfa-chemistry.com [lipids.alfa-chemistry.com]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. Ames test - Wikipedia [en.wikipedia.org]

Confirming the Structure of Linoelaidyl Methane Sulfonate Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural confirmation of Linoelaidyl methane (B114726) sulfonate and its derivatives. Due to the limited availability of direct experimental data for Linoelaidyl methane sulfonate, this document leverages data from closely related analogs—Oleyl methanesulfonate (B1217627) and Elaidyl methanesulfonate—to provide a robust framework for its structural elucidation.

Introduction to Linoelaidyl Methane Sulfonate

Linoelaidyl methane sulfonate (C19H36O3S) is a long-chain unsaturated alkyl methanesulfonate.[1][2] Its structure consists of a C18 diolefinic alcohol backbone (linoelaidyl alcohol, the trans isomer of linoleyl alcohol) esterified with methanesulfonic acid. Methane sulfonates, or mesylates, are widely utilized in organic synthesis, particularly in pharmaceutical development, as they are excellent leaving groups in nucleophilic substitution reactions. The long alkyl chain also imparts surfactant-like properties to the molecule.

Accurate structural confirmation is critical for ensuring the purity, stability, and intended functionality of these derivatives in research and drug development. This guide outlines the standard analytical methodologies and presents comparative data to aid in this process.

Experimental Protocols for Structural Confirmation

The structural confirmation of Linoelaidyl methane sulfonate and its derivatives relies on a combination of spectroscopic and spectrometric techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: This technique provides information on the chemical environment of hydrogen atoms in the molecule. For Linoelaidyl methane sulfonate, key expected signals include:

• A singlet corresponding to the methyl protons of the methanesulfonyl group.

• A triplet corresponding to the methylene (B1212753) protons adjacent to the sulfonate oxygen.

• Multiplets for the vinylic protons of the two double bonds.

• A series of multiplets for the methylene protons of the long alkyl chain.

• A triplet for the terminal methyl group of the alkyl chain.

¹³C NMR Spectroscopy: This provides information on the carbon skeleton of the molecule. Key expected signals include:

• A signal for the methyl carbon of the methanesulfonyl group.

• A signal for the methylene carbon bonded to the sulfonate oxygen.

• Signals for the sp² hybridized carbons of the double bonds.

• A series of signals for the sp³ hybridized carbons of the alkyl chain.

• A signal for the terminal methyl carbon.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, confirming its elemental composition and structural features. For Linoelaidyl methane sulfonate, Electron Ionization (EI) or Electrospray Ionization (ESI) can be used. The expected molecular ion peak would correspond to the molecular weight of 344.55 g/mol .[1]

Infrared (IR) Spectroscopy

IR spectroscopy helps identify the functional groups present in the molecule. Key expected absorption bands for Linoelaidyl methane sulfonate include:

• Strong asymmetric and symmetric stretching vibrations for the S=O bonds of the sulfonate group.

• C-O stretching vibration.

• C-H stretching and bending vibrations for the alkyl chain.

• C=C stretching vibration for the double bonds.

Comparative Data

The following tables summarize the key structural and physical data for Linoelaidyl methane sulfonate and its analogs, Oleyl methanesulfonate and Elaidyl methanesulfonate.

Property	Linoelaidyl Methane Sulfonate	Oleyl Methane Sulfonate	Elaidyl Methane Sulfonate
CAS Number	1192259-28-1[1]	35709-09-2[3]	59101-13-2[4]
Molecular Formula	C19H36O3S[1]	C19H38O3S[3]	C19H38O3S[4]
Molecular Weight	344.55 g/mol [1]	346.57 g/mol [3]	346.57 g/mol [4]
Structure	18:2 (9E, 12E)	18:1 (9Z)	18:1 (9E)

Visualization of Analytical Workflow and Structural Relationships

The following diagrams illustrate the logical workflow for structural confirmation and the relationships between the compared molecules.

Diagram 1: Analytical Workflow for Structure Confirmation

Diagram 2: Structural Relationship of Compared Mesylates

Conclusion

References

• 1. larodan.com [larodan.com]
• 2. Linoelaidyl methane sulfonate | C19H36O3S | CID 22406132 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. larodan.com [larodan.com]

A Comparative Guide to the Reaction Kinetics of Linoelaidyl Methane Sulfonate and Alternative Ester Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of linoelaidyl methane (B114726) sulfonate, a long-chain unsaturated sulfonate ester, with alternative ester compounds. Due to the limited availability of specific kinetic data for linoelaidyl methane sulfonate, this guide will focus on the general principles of sulfonate ester hydrolysis and compare them with the well-characterized kinetics of carboxylate esters. This comparison is supported by experimental data for representative compounds and detailed experimental protocols for kinetic analysis.

Comparative Analysis of Ester Hydrolysis Kinetics

The hydrolytic stability of an ester is a critical parameter in various applications, including drug delivery, where controlled release of an active molecule is desired. The rate of hydrolysis is primarily influenced by the nature of the ester functional group, the steric and electronic properties of the constituent alkyl and acyl/sulfonyl groups, and the reaction conditions such as pH and temperature.

The table below provides a qualitative and quantitative comparison between long-chain methanesulfonate (B1217627) esters, represented by linoelaidyl methane sulfonate, and long-chain carboxylate esters, with ethyl acetate (B1210297) provided as a specific example with available kinetic data.

Feature	Linoelaidyl Methane Sulfonate (and Long-Chain Analogs)	Long-Chain Carboxylate Esters (with Ethyl Acetate data)
Structure	R-O-SO₂-CH₃ (where R is a long unsaturated alkyl chain)	R-O-C(=O)-R' (where R is a long alkyl chain)
Leaving Group	Methanesulfonate (a good leaving group)	Carboxylate (a poorer leaving group than sulfonate)
Electrophilicity of Carbonyl/Sulfonyl Center	The sulfur atom is highly electrophilic.	The carbonyl carbon is less electrophilic than the sulfonyl sulfur.
General Hydrolytic Stability	Generally less stable and more prone to hydrolysis compared to carboxylate esters.	Generally more stable than sulfonate esters under similar conditions.
Mechanism of Hydrolysis	Can proceed through a concerted (SN2-like) or a stepwise mechanism involving a pentavalent intermediate.[1][2][3]	Typically proceeds via a nucleophilic acyl substitution mechanism (BAc2 for base-catalyzed hydrolysis).[4]
Effect of Alkyl Chain Length	Increasing the length and steric bulk of the alkyl chain can decrease the rate of hydrolysis.[5]	An increase in the alkyl chain length of the alcohol moiety can also lead to a decrease in the hydrolysis rate.[6]
pH Dependence	Hydrolysis rate is significantly influenced by pH.	Hydrolysis is subject to acid and base catalysis.[4]
Representative Second-Order Rate Constant (k)	Data for long-chain primary alkyl methanesulfonates is not readily available. For comparison, the hydrolysis of some secondary methanesulfonates in water at 25°C has been reported.[7]	For Ethyl Acetate (a short-chain carboxylate ester) in alkaline conditions at 25°C, k ≈ 0.112 L mol⁻¹ s⁻¹.[8]
Representative Half-Life (t₁/₂) at pH 7, 25°C	Expected to be shorter than a comparable carboxylate ester.	For Ethyl Acetate, the half-life under neutral conditions is on the order of years.[9]

Experimental Protocols

Determination of the Hydrolysis Rate of a Long-Chain Sulfonate Ester

This protocol describes a general method for determining the pseudo-first-order rate constant for the hydrolysis of a long-chain sulfonate ester, such as linoelaidyl methane sulfonate, under controlled pH and temperature.

1. Materials and Equipment:

• Long-chain sulfonate ester (e.g., Linoelaidyl methane sulfonate)

• Buffer solutions of desired pH (e.g., phosphate-buffered saline)

• Organic solvent for stock solution (e.g., acetonitrile (B52724) or ethanol, HPLC grade)

• pH meter

• Constant temperature water bath or incubator

• UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Quenching solution (e.g., a solution of a strong acid or a suitable organic solvent to stop the reaction)

2. Procedure:

• Preparation of Stock Solution: Prepare a concentrated stock solution of the sulfonate ester in a suitable organic solvent. The concentration should be high enough to allow for dilution to the desired final concentration in the reaction mixture.

• Reaction Setup:

  • Pre-heat the buffer solution to the desired reaction temperature in a constant temperature water bath.

  • Initiate the reaction by adding a small aliquot of the sulfonate ester stock solution to the pre-heated buffer solution with vigorous stirring to ensure rapid dissolution and a homogenous mixture. The final concentration of the organic solvent from the stock solution should be kept low (typically <1%) to minimize its effect on the reaction kinetics.

  • Start a timer immediately upon addition of the ester.

• Sample Collection and Quenching:

  • At predetermined time intervals, withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing a quenching solution. This will stop the hydrolysis process.

• Analysis:

  • Analyze the quenched samples to determine the concentration of the remaining sulfonate ester.

  • Using HPLC: Inject the quenched samples into an HPLC system equipped with a suitable column and mobile phase to separate the sulfonate ester from its hydrolysis products. The concentration can be determined by integrating the peak area and comparing it to a standard curve.

  • Using UV-Vis Spectrophotometry: If the sulfonate ester or its hydrolysis product has a distinct UV-Vis absorbance spectrum, the change in absorbance at a specific wavelength can be monitored over time.

3. Data Analysis:

• Plot the natural logarithm of the concentration of the sulfonate ester (ln[Ester]) versus time.

• If the reaction follows pseudo-first-order kinetics, the plot will be a straight line.

• The pseudo-first-order rate constant (kobs) is the negative of the slope of this line.

• The half-life (t1/2) of the reaction can be calculated using the equation: t1/2 = 0.693 / kobs.

Visualizations

Caption: Workflow for a kinetic analysis study of ester hydrolysis.

References

• 1. The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data - White Rose Research Online [eprints.whiterose.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. scispace.com [scispace.com]
• 6. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrolysis of secondary alkyl sulphonates. SN2 reactions with high carbocation character - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. uv.es [uv.es]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Linoelaidyl Methane Sulfonate: A Guide for Laboratory Professionals

The proper disposal of Linoelaidyl methane (B114726) sulfonate, a sulfonate ester utilized in scientific research, is paramount for ensuring laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, by examining data from analogous sulfonate esters and adhering to established hazardous waste protocols, a comprehensive disposal strategy can be formulated. This guide provides researchers, scientists, and drug development professionals with essential, step-by-step procedures for the safe handling and disposal of Linoelaidyl methane sulfonate.

Immediate Safety and Handling Protocols

Before beginning any disposal process, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). Based on safety data for similar sulfonate esters, the following PPE is recommended:

• Hand Protection: Wear protective gloves.

• Eye/Face Protection: Use safety glasses with side-shields or goggles.

• Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: In case of insufficient ventilation or the generation of aerosols, use a suitable respirator.

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood[1].

Step-by-Step Disposal Procedure

The disposal of Linoelaidyl methane sulfonate must comply with federal, state, and local hazardous waste regulations[2][3][4][5][6]. The primary federal legislation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA), implemented by the U.S. Environmental Protection Agency (EPA)[2][6].

• Waste Identification and Collection:

  • Treat all Linoelaidyl methane sulfonate waste as hazardous unless determined otherwise by a qualified professional or through appropriate analytical testing (e.g., Toxicity Characteristic Leaching Procedure - TCLP)[4].

  • Collect waste in a designated, properly labeled, and sealed container. The container must be in good condition and compatible with the chemical.

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Spill Management:

  • In the event of a spill, isolate the area to prevent exposure[7].

  • For small spills, use an inert absorbent material, such as absorbent paper, to clean up the liquid[7].

  • Place the contaminated absorbent material and any contaminated clothing into a sealed, vapor-tight plastic bag for disposal[7].

  • Wash the contaminated surfaces with a soap and water solution[7].

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases[1].

  • The storage area should be clearly marked as a hazardous waste accumulation point.

• Final Disposal:

  • Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Ensure that the waste is transported by a licensed hazardous waste transporter to a permitted treatment, storage, and disposal facility (TSDF)[3][5].

  • A hazardous waste manifest will be required to track the waste from its point of generation to its final disposal location[4][5].

Key Safety Data for Structurally Similar Sulfonate Esters

The following table summarizes key safety information extrapolated from the SDS of related sulfonate esters, which should be considered as general guidance in the absence of specific data for Linoelaidyl methane sulfonate.

Hazard Information	Ethyl Methanesulfonate	Methyl Methanesulfonate	General Sulfonate Ester Precautions
Primary Hazards	Harmful if swallowed, Causes skin and serious eye irritation, May cause genetic defects, Suspected of causing cancer[8].	Toxic if swallowed, Causes skin irritation, May cause an allergic skin reaction, Causes serious eye irritation, May cause genetic defects, Suspected of causing cancer.	Handle with caution, avoid contact with skin, eyes, and clothing. Do not ingest. Work in a well-ventilated area[1][9].
Personal Protective Equipment (PPE)	Protective gloves, eye protection, protective clothing[8].	Protective gloves, eye protection, protective clothing, face protection.	Wear appropriate PPE, including gloves, safety glasses, and a lab coat[1].
First Aid: Skin Contact	Wash with plenty of soap and water. If irritation occurs, get medical advice[8].	Wash with plenty of soap and water. If skin irritation or rash occurs, get medical advice.	Immediately remove contaminated clothing and wash the affected area with soap and water[7].
First Aid: Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice[8].	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][9].
Disposal	Dispose of contents/container to an approved waste disposal plant[8].	Dispose of contents/container to an approved waste disposal plant.	Dispose of in accordance with local, state, and federal regulations. Do not dispose of down the drain[1][4].

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Linoelaidyl methane sulfonate.

Caption: Disposal workflow for Linoelaidyl Methane Sulfonate.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. youtube.com [youtube.com]
• 3. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 4. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 5. epa.gov [epa.gov]
• 6. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]